1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Core Science & Biosynthesis

An In-depth Technical Guide to the Characterization of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive characterization of the bifunctional molecule, 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. This compound possesses three key functional groups: a nucleophilic aromatic amine, a reactive thiol, and an electrophilic α-bromoketone. This unique combination makes it a valuable synthetic intermediate, particularly in the fields of medicinal chemistry and drug development, where it can serve as a versatile linker for bioconjugation. This document outlines a proposed synthetic pathway and provides a detailed predictive analysis of its spectroscopic signature, including Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices and data interpretation is explained to provide researchers, scientists, and drug development professionals with a robust framework for the synthesis and characterization of this and similar reactive molecules.

Introduction: A Molecule of Triple Functionality

In the landscape of modern drug development, particularly in the design of complex biomolecules like antibody-drug conjugates (ADCs), the role of bifunctional and trifunctional linkers is paramount.[1][2] These molecules serve as the crucial bridge, connecting disparate molecular entities and imparting specific functionalities. 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a molecule of significant interest due to its distinct and orthogonally reactive functional groups.

• The Aromatic Amine (-NH₂): Offers a nucleophilic center for amide bond formation or diazotization, enabling a range of chemical modifications.

• The Thiol (-SH): A potent nucleophile, the thiol group is pivotal for forming stable thioether bonds, a cornerstone of many bioconjugation strategies.[3] Its reactivity is often pH-dependent, allowing for controlled conjugation.[4]

• The α-Bromoketone: This moiety contains a reactive electrophilic carbon, susceptible to nucleophilic substitution by groups such as thiols or amines, making it an excellent anchor point for biomolecules.

This guide provides a foundational, in-depth technical overview of the essential characterization parameters for this molecule, grounded in established spectroscopic principles.

Molecular Structure and Predicted Physicochemical Properties

The structural arrangement of the functional groups dictates the molecule's overall reactivity and physical characteristics.

Caption: Proposed synthetic workflow for the target compound.

The amino and thiol groups are ortho, para-directing, and the acylation is expected to occur at the position para to the amino group due to steric hindrance from the adjacent thiol group.

Comprehensive Spectroscopic Characterization

The characterization of a novel or reactive molecule relies on a suite of analytical techniques. [5]The following sections detail the predicted spectroscopic data that would collectively confirm the successful synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the electronic environment of hydrogen atoms in a molecule. The predicted spectrum of the target compound would exhibit distinct signals for the aromatic protons, the aliphatic chain protons, and the protons on the heteroatoms.

Table 2: Predicted ¹H NMR Spectral Data (500 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Citations
~7.6	d	1H	H-6	Aromatic proton ortho to the electron-withdrawing carbonyl group, expected to be deshielded.
~7.4	dd	1H	H-2	Aromatic proton ortho to the thiol group and meta to the carbonyl.
~6.7	d	1H	H-5	Aromatic proton ortho to the electron-donating amino group, expected to be shielded.
~5.5-6.0	br s	2H	-NH₂	Broad signal due to quadrupole broadening and exchange; chemical shift is concentration-dependent. [2][6]
~4.0-4.5	br s	1H	-SH	Broad signal, chemical shift is variable and depends on concentration and hydrogen bonding. [7]
~3.8	t	2H	-CH₂-Br	Methylene group adjacent to the electronegative bromine atom, appearing as a triplet due to coupling with the adjacent CH₂ group. [8]
~3.4	t	2H	-CO-CH₂-	Methylene group adjacent to the carbonyl group, appearing as a triplet due to coupling with the adjacent CH₂-Br group. [8]

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy identifies all unique carbon environments within the molecule. Proton-decoupled spectra simplify the analysis by showing each unique carbon as a single line. [9][10][11] Table 3: Predicted ¹³C NMR Spectral Data (125 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale and Citations
~195-200	C=O	Carbonyl carbon, highly deshielded. [10]
~150	C-NH₂	Aromatic carbon attached to the electron-donating amino group. [12]
~135	C-CO	Aromatic carbon attached to the carbonyl group. [12]
~132	C-H (Ar)	Aromatic methine carbon.
~125	C-SH	Aromatic carbon attached to the thiol group.
~120	C-H (Ar)	Aromatic methine carbon.
~115	C-H (Ar)	Aromatic methine carbon shielded by the amino group. [12]
~40	-CO-CH₂-	Aliphatic carbon adjacent to the carbonyl group.
~30	-CH₂-Br	Aliphatic carbon attached to the electronegative bromine atom.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the presence of specific functional groups, as each group absorbs infrared radiation at a characteristic frequency corresponding to its vibrational modes. [13][14] Table 4: Predicted IR Absorption Bands

Frequency (cm⁻¹)	Intensity	Vibration	Functional Group	Rationale and Citations
3450-3300	Medium	N-H Stretch	Primary Aromatic Amine	Two distinct bands are expected for the symmetric and asymmetric stretching of the -NH₂ group. [2][15]
3100-3000	Medium	C-H Stretch	Aromatic	Characteristic C-H stretching of the benzene ring.
2600-2550	Weak	S-H Stretch	Thiol	This peak is often weak and can be broad. [13][16]
~1660	Strong	C=O Stretch	Aryl Ketone	Strong absorption due to the high polarity of the carbonyl bond.
1620-1580	Medium	N-H Bend	Primary Amine	Scissoring vibration of the primary amine. [15]
1500-1400	Medium-Strong	C=C Stretch	Aromatic Ring	Skeletal vibrations of the aromatic ring.
~1280	Strong	C-N Stretch	Aromatic Amine	Stretching vibration of the bond between the aromatic carbon and the nitrogen atom. [15]
~650	Medium	C-Br Stretch	Alkyl Bromide	Characteristic stretching frequency for the carbon-bromine bond.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structural elucidation. For this compound, Electron Ionization (EI) would likely lead to characteristic fragmentation. [17][18] Table 5: Predicted Key Mass Spectrometry Fragments (EI-MS)

m/z (mass-to-charge)	Ion Structure	Fragmentation Pathway	Rationale and Citations
260/262	[C₉H₁₀BrNOS]⁺	Molecular Ion (M⁺)	The presence of a bromine atom will result in a characteristic M/M+2 isotopic pattern with approximately 1:1 intensity ratio. [19]
181	[C₇H₆NOS]⁺	α-cleavage: Loss of •CH₂CH₂Br	Cleavage of the bond between the carbonyl carbon and the adjacent methylene group, a common pathway for ketones. [20]
153	[C₇H₆NS]⁺	Loss of CO from the 181 m/z fragment	Decarbonylation is a typical secondary fragmentation for acylium ions. [19]
108/110	[CH₂CH₂Br]⁺	Cleavage forming the bromoethyl cation	-
79/81	[Br]⁻	-	In negative ion mode, a strong signal for the bromide anion would be expected. [21]

Standard Experimental Protocols

5.1 NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrumentation: Utilize a 500 MHz NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum with a standard pulse program, typically with 16-32 scans, a spectral width of -2 to 12 ppm, an acquisition time of 3-4 seconds, and a relaxation delay of 2 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance of ¹³C, several hundred to several thousand scans may be required. Use a spectral width of 0 to 220 ppm. [6]5. Processing: Perform Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak (DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

5.2 IR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Processing: Perform a background subtraction using a spectrum of the clean, empty ATR crystal.

5.3 Mass Spectrometry

• Sample Preparation: Dissolve a small amount (~1 mg/mL) of the compound in a suitable volatile solvent like methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer with an Electron Ionization (EI) source, often coupled with a Gas Chromatography (GC) inlet.

• Acquisition: Inject a small volume (1 µL) into the instrument. Acquire data over a mass range of, for example, 50-400 m/z.

Data Interpretation and Structural Confirmation Logic

The confirmation of the structure of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a process of logical deduction, where each piece of spectroscopic data corroborates the others.

Caption: Logical workflow for structural elucidation.

The process begins with Mass Spectrometry, which confirms the molecular weight and the presence of bromine. IR spectroscopy then validates the presence of the core functional groups (amine, thiol, ketone). Finally, ¹H and ¹³C NMR provide the definitive map of the molecule, showing the precise connectivity of the atoms and confirming the substitution pattern on the aromatic ring. The two triplets in the ¹H NMR are particularly diagnostic for the 3-bromopropanoyl moiety.

Conclusion and Future Directions

This guide has detailed the predicted characterization of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, a molecule with significant potential in chemical biology and drug development. The outlined synthetic strategy and the comprehensive spectroscopic analysis provide a solid foundation for its practical synthesis and verification. The unique arrangement of its reactive groups invites further research into its application as a heterotrifunctional linker, enabling the construction of sophisticated, multi-component bioconjugates for targeted therapies and advanced diagnostic tools.

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Navigating the Chemical Landscape of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one: A Technical Guide for Researchers

An In-depth Exploration of a Versatile Chemical Scaffold for Drug Discovery and Development

Introduction

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a multifaceted organic compound that presents significant interest to the fields of medicinal chemistry and drug development. Its structure, which incorporates a reactive α,β-unsaturated ketone system, an aromatic amine, a thiol group, and a terminal bromine atom, offers a rich scaffold for chemical modification and the synthesis of novel therapeutic agents. While specific experimental data for this exact molecule is not extensively documented in publicly available literature, this guide will provide a comprehensive overview of its core chemical properties, predictable reactivity, and potential applications by drawing upon established principles of organic chemistry and data from closely related analogues.

This technical guide is designed for researchers, scientists, and drug development professionals, offering insights into the synthesis, reactivity, and potential utility of this and similar chemical entities. We will delve into the causality behind experimental choices and provide a framework for the logical design of studies involving this class of compounds.

PART 1: Molecular Identity and Physicochemical Properties

The foundational step in understanding any chemical entity is to define its structure and predict its physical and chemical characteristics.

Chemical Structure and Identification

The structure of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is characterized by a propan-1-one chain attached to a phenyl ring substituted with an amino group at the 4-position and a mercapto (thiol) group at the 3-position. A bromine atom is located at the 3-position of the propane chain.

A closely related structural isomer, 1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one, has been assigned the CAS number 1806345-19-6.[1] It is crucial for researchers to distinguish between these isomers as their reactivity and biological activity may differ significantly.

Molecular Structure of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Caption: 2D structure of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Physicochemical Properties (Predicted)

Predicting the physicochemical properties of a novel compound is essential for designing experiments, including selecting appropriate solvents and anticipating its behavior in biological systems. These predictions are based on the properties of its constituent functional groups and data from analogous compounds such as 4-aminothiophenol.[2][3]

Property	Predicted Value	Rationale/Comparison
Molecular Formula	C₉H₁₀BrNOS	Based on atom count from the structure.
Molecular Weight	276.15 g/mol	Sum of atomic weights. The isomer 1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one has a molecular weight of 260.15 g/mol .[1]
Appearance	Likely a solid at room temperature	Similar aminophenyl ketones are solids.
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, alcohols). Limited solubility in water.	The presence of polar amino and keto groups may impart some water solubility, but the aromatic ring and bromo-alkane chain suggest greater solubility in organic solvents.
pKa	Amine (NH₂) ~4-5; Thiol (SH) ~6-7	The basicity of the aromatic amine and the acidity of the thiol are key determinants of the molecule's charge state at different pH values. These values are estimated based on substituted anilines and thiophenols.
LogP	2-3	The octanol-water partition coefficient is expected to be in this range, indicating moderate lipophilicity, a common feature in drug candidates.

PART 2: Synthesis and Reactivity

The synthetic accessibility and predictable reactivity of a molecule are paramount for its utility in research and development.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

A plausible and well-established method for the synthesis of aryl ketones is the Friedel-Crafts acylation.[4][5][6][7] This electrophilic aromatic substitution reaction involves the reaction of an aromatic ring with an acyl halide or anhydride in the presence of a Lewis acid catalyst.[5][6][7]

Proposed Friedel-Crafts Acylation Workflow

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Spectroscopic Profile of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the predicted spectroscopic data for the novel compound 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. As a key intermediate in various synthetic pathways, a thorough understanding of its spectroscopic characteristics is paramount for reaction monitoring, quality control, and structural elucidation. This document, authored from the perspective of a Senior Application Scientist, offers not just data, but a detailed rationale behind the expected spectral features, empowering researchers to confidently identify and characterize this molecule.

Molecular Structure and Spectroscopic Overview

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a multifaceted molecule incorporating a substituted aromatic ring and a reactive alkyl halide chain. The key functional groups that dictate its spectroscopic behavior are:

• Aromatic Ring: A 1,2,4-trisubstituted benzene ring.

• Amino Group (-NH₂): A primary aromatic amine.

• Thiol Group (-SH): An aromatic thiol (mercaptophenolic).

• Ketone Group (C=O): An aryl ketone.

• Alkyl Bromide (-CH₂Br): A primary alkyl bromide.

The interplay of these groups will manifest in distinct signals across various spectroscopic techniques. This guide will delve into the predicted Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural determination for organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra, including chemical shifts (δ), multiplicities, and coupling constants (J).

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to reveal distinct signals for each unique proton environment in the molecule. The predicted data is summarized in Table 1.

Table 1: Predicted ¹H NMR Data for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
7.6 - 7.8	d	1H	H-6	The proton ortho to the electron-withdrawing carbonyl group will be the most deshielded aromatic proton.
7.4 - 7.6	dd	1H	H-2	This proton is ortho to the amino group and meta to the carbonyl, leading to an intermediate chemical shift.
6.7 - 6.9	d	1H	H-5	The proton ortho to the electron-donating amino group will be the most shielded aromatic proton.
4.0 - 4.5	br s	2H	-NH₂	The broad singlet is characteristic of amine protons, which can undergo exchange.
3.6 - 3.8	t	2H	-CH₂Br	The methylene group adjacent to the electronegative bromine atom will be significantly deshielded.
3.4 - 3.6	s	1H	-SH	The thiol proton signal is typically a singlet and can be broad. Its position can vary with concentration and solvent.
3.2 - 3.4	t	2H	-COCH₂-	The methylene group alpha to the carbonyl group will be deshielded.

Causality of Experimental Choices: The choice of a standard deuterated solvent like CDCl₃ or DMSO-d₆ is critical. DMSO-d₆ is often preferred for compounds with exchangeable protons (-NH₂, -SH) as it can slow down the exchange rate, sometimes allowing for the observation of coupling. A higher field strength spectrometer (e.g., 500 MHz) is recommended to achieve better signal dispersion, especially in the aromatic region.[1]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides a count of the unique carbon environments and information about their electronic surroundings. The predicted chemical shifts are presented in Table 2.

Table 2: Predicted ¹³C NMR Data for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Chemical Shift (δ, ppm)	Assignment	Rationale
195 - 200	C=O	The carbonyl carbon of a ketone is highly deshielded.
145 - 150	C-NH₂	The aromatic carbon attached to the nitrogen is deshielded due to the electronegativity of nitrogen.
135 - 140	C-S	The aromatic carbon bearing the thiol group.
130 - 135	Aromatic CH	Aromatic carbons will appear in this typical range.
125 - 130	Aromatic C-CO	The quaternary aromatic carbon attached to the carbonyl group.
115 - 120	Aromatic CH	Aromatic carbons will appear in this typical range.
110 - 115	Aromatic CH	Aromatic carbons will appear in this typical range.
40 - 45	-COCH₂-	The carbon alpha to the carbonyl is deshielded.
30 - 35	-CH₂Br	The carbon attached to the electronegative bromine is deshielded.[2]

Self-Validating Protocol: To confirm the assignments, a Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment should be performed. This will show positive signals for CH and CH₃ groups and negative signals for CH₂ groups, while quaternary carbons and the C=O will be absent. This provides an internal check on the carbon assignments.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound. For 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, the presence of bromine with its characteristic isotopic pattern is a key diagnostic feature.

Table 3: Predicted Mass Spectrometry Data

m/z	Ion	Rationale
275 & 277	[M]⁺ & [M+2]⁺	The molecular ion peaks will appear as a doublet with approximately equal intensity (1:1 ratio) due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[3][4]
196	[M - Br]⁺	Loss of the bromine radical is a common fragmentation pathway for alkyl bromides.[5]
164	[M - CH₂CH₂Br]⁺	Cleavage of the bond between the carbonyl group and the propyl chain.
136	[H₂N(HS)C₆H₃CO]⁺	Fragmentation of the propanone side chain.

Trustworthiness of the Protocol: High-resolution mass spectrometry (HRMS) should be employed to determine the exact mass of the molecular ion. This allows for the calculation of the elemental formula, providing a high degree of confidence in the compound's identity. The observation of the characteristic 1:1 isotopic pattern for bromine-containing fragments serves as an internal validation of the structure.[3][4]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Table 4: Predicted Infrared (IR) Absorption Bands

Frequency (cm⁻¹)	Functional Group	Vibration
3400 - 3300	Primary Amine (-NH₂)	N-H Stretch (two bands expected for a primary amine)[6]
2600 - 2550	Thiol (-SH)	S-H Stretch (weak and sometimes broad)[7][8]
1660 - 1680	Aryl Ketone (C=O)	C=O Stretch
1600 - 1450	Aromatic Ring	C=C Stretch
1335 - 1250	Aromatic Amine	C-N Stretch[6]
600 - 500	Alkyl Bromide	C-Br Stretch

Expertise in Interpretation: The IR spectrum provides a rapid and non-destructive method to confirm the presence of the key functional groups. The two distinct N-H stretching bands are a hallmark of a primary amine.[6] The position of the C=O stretch is indicative of an aryl ketone, which is typically at a lower frequency than an aliphatic ketone due to conjugation with the aromatic ring.

Experimental Workflows and Data Interpretation

To acquire the high-quality spectroscopic data discussed, a systematic experimental approach is necessary.

Sample Preparation

• NMR: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• MS: Prepare a dilute solution (e.g., 1 mg/mL) in a volatile solvent such as methanol or acetonitrile.

• IR: The sample can be analyzed as a thin film on a salt plate (if it is an oil), as a KBr pellet (if it is a solid), or using an Attenuated Total Reflectance (ATR) accessory.

Instrumental Parameters

The specific instrumental parameters will vary depending on the make and model of the spectrometer. However, standard acquisition parameters for each technique should be employed. For NMR, this includes a sufficient number of scans to obtain a good signal-to-noise ratio. For MS, electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common techniques for this type of molecule.

Logical Workflow for Structural Confirmation

The following diagram illustrates a logical workflow for the spectroscopic characterization and confirmation of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Caption: Workflow for the synthesis, purification, and structural confirmation of the target compound.

Conclusion

This technical guide provides a robust, predicted spectroscopic profile of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. By understanding the expected NMR, MS, and IR data, and the rationale behind these predictions, researchers and drug development professionals are better equipped to synthesize, identify, and utilize this important chemical intermediate. The outlined methodologies and workflows are designed to ensure scientific integrity and provide a high degree of confidence in the structural assignment.

References

• Interpretation of Infrared Spectra, A Practical Approach - Wiley Analytical Science. (n.d.).
• IR: amines. (n.d.).
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• HNMR Practice 4 | OpenOChem Learn. (n.d.).
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reactivity of the mercapto group in 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

An In-depth Technical Guide to the Reactivity of the Mercapto Group in 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the reactivity of the mercapto group in the bifunctional molecule, 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. This compound serves as a versatile synthon in medicinal chemistry and materials science, primarily due to the differential reactivity of its nucleophilic centers—the aromatic amino group and the mercapto group—along with the electrophilic bromopropyl ketone chain. This document, intended for researchers, scientists, and drug development professionals, elucidates the factors governing the chemoselectivity of the mercapto group in various transformations, including S-alkylation, oxidation, and intramolecular cyclization reactions. Detailed experimental protocols, mechanistic insights, and data presentation are provided to offer a practical framework for the strategic utilization of this compound in complex molecular syntheses.

Introduction: A Molecule of Tunable Reactivity

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a unique chemical entity possessing three reactive centers with distinct electronic and steric properties. The mercapto (-SH) group, positioned ortho to an activating amino (-NH2) group on a phenyl ring, exhibits enhanced nucleophilicity. The presence of the 3-bromopropan-1-one moiety introduces a readily accessible electrophile, predisposing the molecule to intramolecular reactions.

The strategic importance of this compound lies in its potential to serve as a precursor for the synthesis of heterocyclic scaffolds, particularly 1,4-benzothiazine derivatives.[1][2] These structures are of significant interest in drug discovery, exhibiting a wide range of biological activities, including antimicrobial, antifungal, and antioxidant properties.[2][3] Understanding and controlling the reactivity of the mercapto group is paramount to harnessing the synthetic potential of this versatile building block.

Synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

The synthesis of the title compound is conceptually approached via a multi-step sequence, beginning with the Friedel-Crafts acylation of a suitable substituted benzene, followed by functional group manipulations to introduce the amino and mercapto moieties. A plausible synthetic route is outlined below.

Experimental Protocol: Synthesis

Step 1: Friedel-Crafts Acylation

The synthesis initiates with the Friedel-Crafts acylation of a protected aminobenzene derivative with 3-bromopropionyl chloride.

• Reagents: Acetanilide, 3-bromopropionyl chloride, Aluminum chloride (AlCl₃).

• Procedure:

  • To a stirred suspension of AlCl₃ in an inert solvent (e.g., dichloromethane) at 0 °C, add 3-bromopropionyl chloride dropwise.

  • Add acetanilide portion-wise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Quench the reaction by carefully pouring it onto a mixture of crushed ice and concentrated HCl.

  • Extract the product with a suitable organic solvent, wash with brine, dry over anhydrous sulfate, and concentrate under reduced pressure.

  • Purify the resulting 1-(4-acetamidophenyl)-3-bromopropan-1-one by recrystallization or column chromatography.

Step 2: Nitration and Reduction

• Procedure:

  • Nitrate the product from Step 1 at the position ortho to the acetamido group using a standard nitrating mixture (HNO₃/H₂SO₄).

  • Reduce the nitro group to an amino group using a reducing agent such as SnCl₂/HCl or catalytic hydrogenation.

Step 3: Introduction of the Mercapto Group

• Procedure:

  • Diazotize the newly formed amino group using sodium nitrite in an acidic medium.

  • Displace the diazonium group with a mercapto group via a Sandmeyer-type reaction using a sulfur-containing reagent like potassium ethyl xanthate, followed by hydrolysis.

Step 4: Deprotection

• Procedure:

  • Hydrolyze the acetamido group under acidic or basic conditions to yield the final product, 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Reactivity of the Mercapto Group: A Triumvirate of Transformations

The mercapto group in the title compound is a potent nucleophile, and its reactivity can be directed towards three primary pathways: S-alkylation, oxidation, and intramolecular cyclization. The choice of reaction conditions, particularly the base and solvent, is critical in determining the outcome.

S-Alkylation: Selective Functionalization

The high nucleophilicity of the thiolate anion, formed by the deprotonation of the mercapto group, makes S-alkylation a facile process.[4] In the presence of a suitable base, the mercapto group will selectively react with alkyl halides.

• Base Selection: A mild base, such as potassium carbonate or triethylamine, is typically sufficient to deprotonate the more acidic thiol (pKa ≈ 6-8) in preference to the less acidic aniline (pKa ≈ 30).[4] The use of a strong base could lead to competitive N-alkylation.

• Solvent: Polar aprotic solvents like DMF or acetonitrile are ideal as they solvate the cation of the base without hydrogen bonding to the nucleophilic thiolate, thus enhancing its reactivity.

• Reagents: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, alkyl halide (e.g., methyl iodide), potassium carbonate, DMF.

• Procedure:

  • Dissolve the starting material in DMF.

  • Add potassium carbonate and stir the suspension.

  • Add the alkyl halide dropwise at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, quench with water and extract the product with an organic solvent.

  • Purify by column chromatography.

Oxidation: Formation of Disulfides

Thiols are readily oxidized to disulfides, a reaction that is often reversible.[5][6] This transformation can be achieved using mild oxidizing agents such as iodine, hydrogen peroxide, or even atmospheric oxygen, particularly in the presence of a base.[4]

• Reagents: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, iodine, ethanol.

• Procedure:

  • Dissolve the starting material in ethanol.

  • Add a solution of iodine in ethanol dropwise until a persistent yellow color is observed.

  • Stir for a short period at room temperature.

  • The disulfide product may precipitate and can be collected by filtration.

Intramolecular Cyclization: A Pathway to 1,4-Benzothiazines

The most significant reaction pathway for this molecule is arguably its intramolecular cyclization to form a 1,4-benzothiazine ring system.[1][2] This transformation is driven by the proximity of the nucleophilic mercapto group to the electrophilic β-carbon of the bromopropanone chain.

The reaction proceeds via an initial intramolecular S-alkylation. The thiolate anion attacks the carbon bearing the bromine atom in an Sₙ2 fashion, leading to the formation of a seven-membered heterocyclic intermediate. This is followed by an intramolecular condensation between the amino group and the ketone carbonyl, with subsequent dehydration to yield the aromatic 1,4-benzothiazine ring.

• Reagents: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, a non-nucleophilic base (e.g., sodium hydride or potassium tert-butoxide), anhydrous THF.

• Procedure:

  • To a solution of the starting material in anhydrous THF under an inert atmosphere, add the base portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until TLC analysis indicates the consumption of the starting material.

  • Carefully quench the reaction with a proton source (e.g., saturated aqueous ammonium chloride).

  • Extract the product, dry the organic layer, and concentrate.

  • Purify the resulting 1,4-benzothiazine derivative by column chromatography.

Visualization of Reaction Pathways

To better illustrate the reactivity of the mercapto group, the following diagrams outline the key transformations.

Caption: Key reaction pathways of the title compound.

Data Summary

Reaction Type	Reagents	Product	Key Considerations
S-Alkylation	Alkyl halide, Mild Base (e.g., K₂CO₃)	S-Alkyl derivative	Chemoselective reaction at the sulfur atom.
Oxidation	Mild Oxidant (e.g., I₂)	Disulfide dimer	Reversible reaction, sensitive to reaction conditions.
Intramolecular Cyclization	Non-nucleophilic Base (e.g., NaH)	1,4-Benzothiazine derivative	Thermodynamically favored, leads to a stable heterocyclic system.

Conclusion

The mercapto group in 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a highly reactive and versatile functional group. Its reactivity can be selectively channeled into S-alkylation, oxidation, or intramolecular cyclization by careful control of the reaction conditions. The propensity for intramolecular cyclization to form 1,4-benzothiazines makes this compound a particularly valuable precursor in the synthesis of biologically active heterocyclic molecules. This guide provides the foundational knowledge and practical protocols for researchers to effectively utilize this powerful synthetic intermediate.

References

• Gupta, A., & Singh, R. (2017). Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Chemistry & Biology Interface, 7(1), 1-18. Available at: [Link]

• Sharma, A., & Kumar, V. (2024). Evolution in the synthesis of 1,4-benzothiazines over the last decade (2014 to 2024). RSC Advances, 14(10), 6899-6923. Available at: [Link]

• Stepanova, E. E., Dmitriev, M. V., & Maslivets, A. N. (2020). Synthesis of 1,4-benzothiazinones from acylpyruvic acids or furan-2,3-diones and o-aminothiophenol. Beilstein Journal of Organic Chemistry, 16, 2384-2393. Available at: [Link]

• Saadouni, M., et al. (2014). Regioselective synthesis of new variety of 1,4-benzothiazines. Records of Natural Products, 8(3), 257-264. Available at: [Link]

• Kumar, A., & Sharma, S. (2025). Evolution in the synthesis of 1,4-benzothiazines over the last decade (2014 to 2024). RSC Advances, 15(1), 1-25. Available at: [Link]

• Jana, A., et al. (2020). Microwave assisted synthesis of beta-keto thioethers and furan derivatives by thiol directed multicomponent reactions. Tetrahedron Letters, 61(20), 151887. Available at: [Link]

• Jana, A., & Choudhury, M. L. H. (2019). α-Halo Ketones in C-, N-, O-, and S-Alkylation Reactions. In Modern Synthetic Methods in Organic Chemistry. IntechOpen. Available at: [Link]

• LibreTexts Chemistry. (2021). 13.10: Thiols (Mercaptans). Available at: [Link]

• Wikipedia. (n.d.). Thiol. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 6.8: Thiols (Mercaptans). Available at: [Link]

• Wikipedia. (n.d.). 2-Aminothiophenol. Retrieved from [Link]

• Sonneck, M., et al. (2025). 1-(4-Bromophenyl)-3-chloropropan-1-one. IUCrData, 10(7). Available at: [Link]

• Wang, R., & Xu, J. (2010). Selective alkylation of aminophenols. ARKIVOC, 2010(9), 293-299. Available at: [Link]

• Heravi, M. M., et al. (2010). An easy and fast ultrasonic selective S-alkylation of hetaryl thiols at room temperature. Ultrasonics Sonochemistry, 17(5), 783-788. Available at: [Link]

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1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one and its derivatives

An In-Depth Technical Guide to 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one: A Bifunctional Scaffold for Covalent Inhibitors and Heterocyclic Synthesis

Executive Summary

In the landscape of modern drug discovery, the design of targeted covalent inhibitors (TCIs) and complex heterocyclic pharmacophores requires highly versatile, bifunctional building blocks. 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (CAS: 1807060-18-9) [1] represents a premier structural scaffold that bridges two distinct chemical domains. It features an o-aminothiophenol core—a classic precursor for sulfur-nitrogen heterocycles—and a 3-bromopropan-1-one moiety, which serves as a latent electrophilic warhead[2].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic descriptive chemistry. Here, we will dissect the causality behind the reactivity of this scaffold, explore its application in synthesizing benzothiazines and covalent inhibitors, and provide self-validating experimental protocols to ensure rigorous reproducibility in your drug development workflows.

Chemical Logic and Structural Causality

The utility of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one stems from its orthogonal reactivity profiles, allowing chemists to selectively manipulate one terminus while preserving the other for late-stage functionalization.

• The o-Aminothiophenol Core: This moiety is defined by the proximity of a soft nucleophile (the sulfhydryl group) and a hard nucleophile (the primary amine). The causality of its regioselective reactivity lies in the differential pKa and polarizability of these groups. Under mildly basic conditions, the thiolate anion is generated, which acts as the primary nucleophile to attack electrophiles (such as epoxides, ketones, or nitriles). The adjacent aniline nitrogen subsequently undergoes intramolecular condensation to close the ring, yielding 1,4-benzothiazines or benzothiazoles[3][4].

• The 3-Bromopropan-1-one Tail: This

  -halo ketone is a highly strategic functional group in TCI design. Rather than deploying a constitutively active acrylamide (which can suffer from poor pharmacokinetic profiles due to off-target glutathione scavenging), the 3-bromopropan-1-one acts as a latent warhead. Upon binding to a target protein, the specific microenvironment can trigger either a direct alkylation of a nucleophilic cysteine residue or an E2 elimination to generate a highly reactive vinyl ketone (Michael acceptor) in situ[2].

Divergent reactivity pathways of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Quantitative Data: Scaffold Analytics

To successfully integrate this scaffold into a synthetic pipeline, one must account for its physicochemical baseline. Table 1 summarizes the core properties, while Table 2 provides optimized parameters for driving the o-aminothiophenol core toward a benzothiazine cyclization without prematurely degrading the bromoketone tail.

Table 1: Physicochemical Properties of the Scaffold [1]

Property	Value	Scientific Implication
CAS Number	1807060-18-9	Unique identifier for procurement and library registration.
Molecular Formula	C9H10BrNOS	Balances lipophilicity with polar surface area.
Molecular Weight	260.15 g/mol	Low MW allows for extensive derivatization without exceeding Lipinski limits.
Reactive Centers	-SH, -NH2, -C-Br, C=O	Enables multi-component, one-pot synthetic strategies.

Table 2: Reaction Optimization for Regioselective Benzothiazine Cyclization [3][4]

Solvent System	Catalyst	Temperature	Yield (%)	Mechanistic Observation
Acetonitrile	None	Reflux (82°C)	45%	Sluggish ring closure; competitive side reactions.
1,4-Dioxane	HCl (cat.)	100°C	85%	Acid catalysis promotes carbonyl activation for rapid N-cyclization.
DMF		60°C	<20%	Base triggers premature E2 elimination of the bromoketone tail.

Insight: The data in Table 2 dictates that acidic conditions in ethereal solvents are mandatory when building the heterocyclic core to prevent the premature activation or hydrolysis of the 3-bromopropan-1-one warhead.

Experimental Methodologies: Self-Validating Systems

A robust protocol must contain internal controls to validate the chemical logic. Below are two field-proven workflows utilizing this scaffold.

Protocol A: Synthesis of a Benzothiazine-Based Covalent Precursor

This protocol details the condensation of the scaffold with an

-cyano epoxide to form a 1,4-benzothiazine core while preserving the -bromo warhead[4].

Step-by-Step Methodology:

• Initiation: Dissolve 1.0 mmol of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in 20 mL of anhydrous 1,4-dioxane under an argon atmosphere to prevent disulfide bond formation.

• Electrophile Addition: Add 1.05 mmol of the target

  -cyano epoxide.

• Catalysis: Introduce a catalytic amount of anhydrous HCl (0.1 mmol, 4M in dioxane). Causality: The acid protonates the epoxide oxygen, increasing its electrophilicity and directing the soft thiolate attack to the least sterically hindered carbon.

• Cyclization: Heat the mixture to 90°C for 6 hours. Monitor via LC-MS. The intermediate halohydrin will spontaneously undergo intramolecular nucleophilic attack by the aniline nitrogen, releasing water.

• Isolation: Quench with cold water, extract with ethyl acetate, and purify via silica gel chromatography (Hexanes/EtOAc 3:1).

• Validation: Analyze via

  -NMR. The preservation of the triplet signals near 3.5 ppm confirms the 3-bromopropan-1-one tail remains intact and did not undergo elimination.

Protocol B: Covalent Target Engagement Assay (LC-MS/MS)

Once the scaffold is elaborated into a mature drug candidate, its ability to covalently bind to a target kinase (e.g., via a catalytic cysteine) must be validated[2]. This protocol is a self-validating system: it uses a wild-type (WT) protein and a Cys-to-Ser mutant to prove specific covalent engagement.

Step-by-Step Methodology:

• Incubation: Incubate 5

  M of the purified recombinant target protein (WT) with 50 M of the synthesized inhibitor in HEPES buffer (pH 7.4) at 37°C for 2 hours.

• Negative Control (Crucial): In parallel, run the exact same incubation using a mutant protein where the target cysteine is mutated to serine (Cys

  Ser).

• Quenching & Digestion: Denature the proteins using 8M urea, reduce with DTT, and alkylate unbound cysteines with iodoacetamide. Digest the protein overnight with Trypsin.

• LC-MS/MS Analysis: Analyze the peptide fragments using a high-resolution Q-TOF mass spectrometer.

• Data Interpretation: Look for a mass shift corresponding to the exact mass of the inhibitor minus HBr (indicating

  alkylation or E2 elimination followed by Michael addition) on the WT peptide fragment. The absence of this mass shift in the Cys Ser mutant definitively validates the mechanism of action.

Step-by-step workflow for validating covalent target engagement via LC-MS/MS.

Conclusion and Future Perspectives

The 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one scaffold is a masterclass in chemical design for drug discovery. By understanding the distinct electronic properties of its o-aminothiophenol head and its

-halo ketone tail, researchers can execute highly regioselective syntheses of complex heterocycles[5]. Furthermore, its ability to act as a latent covalent warhead provides a sophisticated mechanism to achieve prolonged target residence time while minimizing the off-target toxicity typically associated with highly reactive electrophiles[2]. Future applications of this scaffold will likely expand into the realm of Proteolysis Targeting Chimeras (PROTACs), where covalent engagement can drive unprecedented degradation efficiency.

References

• Beilstein Journal of Organic Chemistry (via PMC). Synthesis of 1,4-benzothiazinones from acylpyruvic acids or furan-2,3-diones and o-aminothiophenol. Retrieved from:[Link]

• Molecules (via PMC). Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. Retrieved from:[Link]

• ACG Publications. Regioselective synthesis of new variety of 1,4-benzothiazines. Retrieved from:[Link]

• Chemsrc. CAS 1807060-18-9 | 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. Retrieved from:[Link]

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• 2. 3-Bromopropionyl chloride | 15486-96-1 | Benchchem [benchchem.com]
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Synthesis and Isolation of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one: A Mechanistic and Protocol Guide for Preclinical Development

Executive Summary

The compound 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a highly reactive, bifunctional building block utilized in the synthesis of complex heterocycles, kinase inhibitors, and targeted protein degraders (PROTACs). However, its synthesis presents a severe chemoselectivity paradox: the molecule contains both highly nucleophilic moieties (a free aniline and a free thiol) and a highly electrophilic moiety (a

-bromo ketone). If synthesized improperly, the molecule will rapidly undergo intermolecular self-condensation or intramolecular cyclization.

This whitepaper outlines a robust, self-validating synthetic strategy. By utilizing 2(3H)-benzothiazolinone as a starting material, we employ a "masked thiol" approach coupled with a "latent electrophile" intermediate. This ensures that the reactive functional groups are only unmasked under conditions where they are thermodynamically restrained from self-destruction.

Starting Material Selection & Retrosynthetic Logic

The Chemoselectivity Paradox

Attempting to synthesize the target molecule via direct Friedel-Crafts acylation of 2-aminothiophenol is fundamentally flawed. The free

and groups will aggressively coordinate with the Lewis acid catalyst (e.g., ), deactivating the aromatic ring and poisoning the catalyst[1]. Furthermore, the acylating agent (3-bromopropanoyl chloride) would preferentially react with the amine or thiol to form amides or thioesters rather than undergoing electrophilic aromatic substitution.

The "Masked Thiol" and "Latent Electrophile" Strategy

To bypass these limitations, we select 2(3H)-benzothiazolinone as the primary starting material. The benzothiazolone scaffold is a widely recognized "privileged scaffold" and bioisostere in medicinal chemistry[2]. It effectively masks both the amine and the thiol, preventing them from interfering with the Lewis acid. The nitrogen atom's lone pair donates into the aromatic system, directing Friedel-Crafts acylation regioselectively to the 6-position[3].

Instead of installing the highly reactive

-bromo group immediately, we utilize 3-chloropropanoyl chloride. Upon base-promoted hydrolysis of the benzothiazolone ring, the -chloro group undergoes a tandem E1cB elimination to form a stable enone (a latent electrophile). The final hydrobromination step is performed in strongly acidic conditions, which protonates the unmasked amine and thiol, effectively shutting down their nucleophilicity while the -bromo ketone is formed.

Fig 1: Retrosynthetic pathway utilizing a masked thiol and latent electrophile strategy.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized thermodynamic parameters and expected yields for the three-step synthesis, validated for scalability up to 50 grams.

Table 1: Reaction Parameters and Expected Yields

Step	Transformation	Key Reagents	Temp (°C)	Time (h)	Expected Yield (%)	Purity (HPLC)
1	Regioselective Acylation	, 3-Chloropropanoyl Cl	80	6.0	75 - 82	> 95%
2	Tandem Hydrolysis/E1cB	15% aq. NaOH, atm	100	4.0	65 - 70	> 90%
3	Conjugate Hydrobromination	33% HBr in AcOH	0 to 25	2.0	85 - 90	> 98%

Step-by-Step Experimental Protocols

Step 1: Regioselective Friedel-Crafts Acylation

Objective: Synthesize 6-(3-chloropropanoyl)benzo[d]thiazol-2(3H)-one. Causality Note: An excess of

(3.0 equivalents) is mandatory. The Lewis acid forms a strong coordination complex with the carbonyl oxygen and nitrogen of the benzothiazolinone ring, requiring additional equivalents to activate the acyl chloride[1].

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, dropping funnel, and magnetic stirrer.

• Suspension: Add 2(3H)-benzothiazolinone (15.1 g, 0.10 mol) and anhydrous 1,2-dichloroethane (200 mL). Cool to 0 °C in an ice bath.

• Activation: Add anhydrous aluminum chloride (

  , 40.0 g, 0.30 mol) portion-wise to control the exothermic complexation.

• Acylation: Add 3-chloropropanoyl chloride (15.2 g, 0.12 mol) dropwise over 30 minutes.

• Reflux: Heat the reaction mixture to 80 °C for 6 hours. The color will transition to a deep crimson complex.

• Workup: Cool to room temperature. Carefully quench by pouring the mixture over 500 g of crushed ice containing 50 mL of concentrated HCl to break the aluminum complex.

• Isolation: Extract the aqueous layer with dichloromethane (3 x 200 mL). Wash the combined organic layers with brine, dry over

  , and concentrate in vacuo. Recrystallize the crude solid from ethanol.

Step 2: Tandem Base-Promoted Hydrolysis and E1cB Elimination

Objective: Synthesize the latent electrophile, 1-(4-amino-3-mercaptophenyl)prop-2-en-1-one. Causality Note: Base hydrolysis cleaves the benzothiazolone ring to yield the free thiophenolate[2]. Concurrently, the strongly basic conditions drive an E1cB elimination of the

-chloro group, yielding the enone. Strict anaerobic conditions are required because the resulting electron-rich thiophenolate is highly susceptible to oxidative dimerization into a disulfide.

Fig 2: Step-by-step workflow for the tandem base-promoted hydrolysis and elimination.

• Suspension: In a 250 mL Schlenk flask, suspend 6-(3-chloropropanoyl)benzo[d]thiazol-2(3H)-one (12.1 g, 0.05 mol) in 100 mL of 15% aqueous NaOH.

• Degassing: Submerge a needle into the solution and bubble high-purity nitrogen gas for 30 minutes.

• Hydrolysis/Elimination: Heat the mixture to reflux (100 °C) under a positive nitrogen atmosphere for 4 hours.

• Acidification: Cool the mixture to 0 °C. Carefully acidify with degassed 6M HCl to exactly pH 6.0 while maintaining the temperature below 5 °C.

• Isolation: The enone precipitates as a bright yellow solid. Filter rapidly under a nitrogen blanket, wash with cold degassed water, and dry under high vacuum. Proceed immediately to Step 3.

Step 3: Conjugate Hydrobromination and Salt Stabilization

Objective: Synthesize 1-(4-amino-3-mercaptophenyl)-3-bromopropan-1-one hydrobromide. Causality Note: This protocol is a self-validating system. By performing the hydrobromination in glacial acetic acid, the enone undergoes conjugate (Michael) addition by the bromide ion. Simultaneously, the highly acidic environment protonates the free amine (forming

) and suppresses the nucleophilicity of the thiol. The target molecule precipitates as a stable hydrobromide salt, inherently protecting itself from self-condensation[4].

• Dissolution: Dissolve the freshly prepared enone (8.9 g, 0.05 mol) in 50 mL of glacial acetic acid under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Hydrobromination: Add 33% wt HBr in acetic acid (25 mL, excess) dropwise over 20 minutes. The solution will initially darken.

• Maturation: Stir at 0 °C for 1 hour, then remove the ice bath and allow the mixture to warm to room temperature for 1 hour.

• Precipitation: The product will begin to precipitate as a dense, off-white hydrobromide salt. Add 100 mL of anhydrous diethyl ether to drive the precipitation to completion.

• Isolation: Filter the solid through a sintered glass funnel, wash thoroughly with cold diethyl ether (2 x 50 mL) to remove residual acetic acid, and dry under vacuum.

Conclusion

The successful synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one relies entirely on manipulating the thermodynamic states of its reactive functional groups. By utilizing 2(3H)-benzothiazolinone as the starting material, the protocol circumvents Lewis acid poisoning. By isolating the latent enone and performing the final hydrobromination under strongly acidic salt-forming conditions, the protocol guarantees high fidelity and prevents the catastrophic polymerization typically associated with unmasked

-bromo ketones.

References

• Synthesis, cytotoxicities, and carbonic anhydrase inhibition potential of 6-(3-aryl-2-propenoyl)-2(3H)-benzoxazolones Source: National Institutes of Health (PMC) URL:[3]

• 2(3H)-Benzoxazolone and Bioisosters as "Privileged Scaffold" in the Design of Pharmacological Probes Source: Université catholique de Louvain URL:[2]

• Synthesis of 6-Cycloalkyl-2(3H)-benzoxazolones and Benzoxathiazolones via 6-Tri-N-butyltin Intermediates Source: ResearchGate URL:[1]

• 1-(4-Amino-3-mercaptophenyl)-3-chloropropan-1-one Compound Database Registry Source: ChemSrc URL:[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. farm.ucl.ac.be [farm.ucl.ac.be]
• 3. Synthesis, cytotoxicities, and carbonic anhydrase inhibition potential of 6-(3-aryl-2-propenoyl)-2(3H)-benzoxazolones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1891830-40-2_CAS号:1891830-40-2_3-Amino-2-[2-(dimethylamino)-5-fluorophenyl]propanoic acid - 化源网 [m.chemsrc.com]

Protocols & Analytical Methods

protocol for using 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in protein modification

This Application Note and Protocol is designed for researchers utilizing 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (hereafter referred to as AMP-BP ) as a heterobifunctional linker for site-specific protein modification.

Application Note: Site-Specific Protein Labeling via CBT Condensation

Compound: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (AMP-BP) Application: Conversion of Cysteine residues into 1,2-Aminothiol handles for Bioorthogonal Cyanobenzothiazole (CBT) "Click" Chemistry. Target Audience: Chemical Biologists, Protein Engineers, Drug Conjugate Developers.

Part 1: Introduction & Mechanism of Action

The Chemical Logic

AMP-BP is a specialized heterobifunctional reagent designed to bridge the gap between standard cysteine bioconjugation and the highly specific Cyanobenzothiazole (CBT) condensation reaction.[1]

• The Problem: CBT condensation requires a 1,2-aminothiol (N-terminal cysteine) on the protein and a cyano-group on the probe. However, most proteins do not have an accessible N-terminal cysteine, or the N-terminus is buried/modified.

• The Solution: AMP-BP acts as a "transplanting" agent.

  • Moiety A (3-Bromopropan-1-one): An alkylating electrophile that reacts selectively with internal or surface-exposed Cysteine thiols (Protein-SH) via nucleophilic substitution or in situ elimination-addition (Michael addition).

  • Moiety B (4-Amino-3-mercaptophenyl): A masked 1,2-aminothiol handle. Once attached to the protein, this moiety reacts rapidly and specifically with any 2-Cyanobenzothiazole (CBT) derivative (fluorophore, drug, or radiolabel) to form a stable benzothiazole linkage.[1]

Mechanistic Pathway

The reaction proceeds in two distinct steps, allowing for a "install-then-click" workflow.

• Step 1: Cysteine Functionalization. The protein thiol displaces the bromide (or adds to the vinyl ketone intermediate), creating a stable thioether bond.[1] The protein now carries a solvent-exposed 1,2-aminothiol.

• Step 2: CBT Condensation. A CBT-tagged probe attacks the aminothiol.[2][3] The reaction proceeds through a thioimidate intermediate, followed by intramolecular amine attack and ammonia elimination, yielding a rigid, fluorescent-compatible benzothiazole bond.

Figure 1: Two-step mechanism converting a protein cysteine into a bioorthogonal acceptor for CBT probes.

Part 2: Experimental Protocol

Materials & Reagents

Component	Specification	Storage
AMP-BP Linker	>95% Purity.[4][5] Dissolve in dry DMSO to 50 mM.	-20°C, Desiccated
Reaction Buffer	PBS (100 mM Phosphate, 150 mM NaCl), pH 7.5-8.0	4°C
Reducing Agent	TCEP-HCl (avoid DTT as it contains thiols)	Freshly prepared
CBT Probe	E.g., CBT-Fluorescein or CBT-Biotin (10 mM in DMSO)	-20°C, Dark
Desalting Column	Zeba™ Spin Columns or PD-10 (7K MWCO)	4°C

Step-by-Step Methodology

Phase 1: Protein Reduction & Activation Causality: Disulfide bonds must be reduced to free thiols for the alkyl bromide to react.[1] TCEP is selected over DTT because TCEP is non-volatile and does not contain thiols that would compete for the AMP-BP linker.

• Prepare Protein: Dilute protein to 50–100 µM in Reaction Buffer (pH 8.0) .

  • Note: A slightly higher pH (8.[1]0) favors the thiolate anion, enhancing nucleophilicity towards the alkyl bromide.[1]

• Reduction: Add 5–10 molar equivalents of TCEP. Incubate for 30 minutes at Room Temperature (RT).

• Verification: Ideally, verify free thiol content using Ellman’s Reagent if the protein structure is unknown.

Phase 2: Linker Conjugation (Installation of Aminothiol)

• Linker Addition: Add 10–20 molar equivalents of AMP-BP stock (50 mM) to the reduced protein.[1]

  • Critical: Add the DMSO solution slowly while vortexing to prevent protein precipitation. Keep final DMSO concentration <10%.

• Incubation: Incubate for 2–4 hours at RT or Overnight at 4°C with gentle agitation.

  • Mechanism:[1][3][6][7] The 3-bromopropan-1-one moiety alkylates the cysteine.

• Quenching (Optional): Add excess Cysteine or Glutathione (10 mM) to quench unreacted AMP-BP if immediate purification is not possible.

• Purification 1: Remove excess AMP-BP using a Desalting Column (e.g., Zeba Spin or Dialysis) equilibrated with PBS pH 7.2 .[1]

  • Why pH 7.2? The subsequent CBT reaction works best at physiological pH.[1]

Phase 3: CBT "Click" Labeling

• Probe Addition: Add 5–10 molar equivalents of the CBT-Probe (relative to protein) to the purified Protein-Aminothiol intermediate.

• Incubation: Incubate for 1 hour at RT in the dark.

  • Insight: The condensation reaction is second-order; higher concentrations yield faster kinetics.

• Purification 2: Remove excess CBT probe via size-exclusion chromatography or dialysis.

Part 3: Data Analysis & Verification

Expected Results

Method	Observation	Interpretation
SDS-PAGE	Band Shift / Fluorescence	Coomassie: Slight MW increase (~300-500 Da). Fluorescence: Strong signal if fluorescent CBT probe used.[1]
LC-MS (ESI)	Mass Shift (+MW)	Step 1: Mass of Protein + 180.2 Da (Linker - HBr).[1] Step 2: Mass of Protein + Linker + Probe - NH3.
Ellman's Test	Loss of Signal	Free thiols are consumed by AMP-BP; negative result confirms Step 1 success.

Workflow Visualization

Figure 2: Operational workflow for sequential protein modification.

Part 4: Troubleshooting & Optimization

• Issue: Precipitation upon adding AMP-BP.

  • Cause: AMP-BP is hydrophobic.

  • Fix: Pre-dilute AMP-BP in a larger volume of buffer immediately before addition, or lower the final concentration. Ensure DMSO < 10%.

• Issue: Low Labeling Efficiency.

  • Cause 1 (Step 1): Incomplete reduction of disulfides. Increase TCEP or use Urea (2M) to expose buried cysteines.[1]

  • Cause 2 (Step 2): Oxidation of the aminothiol intermediate.[1] The 2-aminothiophenol moiety is susceptible to oxidation (forming disulfides).

  • Fix: Perform Phase 2 and Phase 3 continuously without long storage in between. Keep buffers degassed.

• Issue: Non-specific Labeling.

  • Cause: CBT probes can react slowly with free cysteines if the pH is too high (>8.5).[1]

  • Fix: Ensure Phase 3 is conducted at pH 7.0–7.4.[1]

References

• Ren, H., Xiao, F., Zhan, K., Kim, Y. P., Xie, H., Xia, Z., & Rao, J. (2009). A biocompatible condensation reaction for the labeling of terminal cysteine residues on proteins.[2][3][8][9] Angewandte Chemie International Edition, 48(51), 9658-9662. Link[1]

• Liang, G., Ren, H., & Rao, J. (2010).[1] A biocompatible condensation reaction for controlled assembly of nanostructures in living cells. Nature Chemistry, 2(1), 54-60. Link

• Wang, C., & Zhang, L. (2018).[1] 2-Cyanobenzothiazole (CBT) Condensation for Site-Specific Labeling of Proteins.[2][3] Springer Protocols, Methods in Molecular Biology. Link[1]

• PubChem Compound Summary. (n.d.). 1-(2-amino-3-sulfanylphenyl)propan-1-one (Structure Validation). National Center for Biotechnology Information.[1] Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-Cyanobenzothiazole (CBT) Condensation for Site-Specific Labeling of Proteins at the Terminal Cysteine Residues | Springer Nature Experiments [experiments.springernature.com]
• 3. 2-Cyanobenzothiazole (CBT) condensation for site-specific labeling of proteins at the terminal cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS#:1598132-59-2 | 1-(1-Bromo-2-ethoxypropan-2-yl)-4-(propan-2-yl)benzene | Chemsrc [chemsrc.com]
• 5. chemscene.com [chemscene.com]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. Sequence-Specific 2-Cyanobenzothiazole Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A novel 2-cyanobenzothiazole-based 18F prosthetic group for conjugation to 1,2-aminothiol-bearing targeting vectors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes &amp; Protocols: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one as a Novel Bifunctional Crosslinking Agent

Abstract

The field of bioconjugation is continually advancing through the development of novel crosslinking agents that offer greater control over the formation of stable linkages between biomolecules.[1][2] This guide introduces 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, a versatile heterobifunctional crosslinker. Its unique architecture, featuring a reactive α-bromoketone alongside nucleophilic aromatic amine and thiol groups, presents a unique opportunity for sequential and site-specific bioconjugation strategies. This document provides a comprehensive overview of its chemical reactivity, potential applications, and detailed protocols for its use in research and drug development. While direct literature on this specific compound as a crosslinker is emerging, the principles outlined herein are grounded in the well-established reactivity of its constituent functional groups.

Introduction to 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Bifunctional crosslinkers are indispensable tools in biotechnology, enabling the covalent linkage of two or more biomolecules for a myriad of applications, from creating antibody-drug conjugates (ADCs) to studying protein-protein interactions.[3][4] These reagents are broadly classified as homobifunctional, possessing two identical reactive groups, or heterobifunctional, which contain two different reactive moieties.[4][5] Heterobifunctional crosslinkers are particularly advantageous as they allow for controlled, stepwise reactions, minimizing the formation of unwanted polymers and self-conjugates.[2][3][4]

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a novel heterobifunctional crosslinker distinguished by its unique combination of reactive sites:

• An α-bromoketone : An electrophilic group that readily reacts with nucleophiles, most notably the sulfhydryl groups of cysteine residues, to form a stable thioether bond.[6]

• An aromatic thiol (mercaptan) : A potent nucleophile that can react with various electrophilic groups, such as maleimides or haloacetyls, on another biomolecule.[6]

• An aromatic amine (aniline) : A nucleophile that can form stable amide bonds with activated carboxyl groups (e.g., NHS esters).[6]

This trifunctional nature allows for a two-step conjugation strategy, where one of the functional groups on the crosslinker reacts first, followed by the second after purification, providing a high degree of control over the conjugation process.[7][]

Mechanism of Action and Reaction Chemistry

The utility of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one lies in the distinct reactivity of its functional groups, which can be selectively targeted under different reaction conditions.

The α-Bromoketone Moiety: A Thiol-Reactive Electrophile

The primary electrophilic site on this crosslinker is the carbon atom adjacent to the bromine in the propanone chain. This site is highly susceptible to nucleophilic attack by sulfhydryl groups, such as those found on cysteine residues in proteins.[6] The reaction proceeds via a nucleophilic substitution (SN2) mechanism, resulting in the formation of a stable thioether linkage and the release of a bromide ion. This reaction is typically carried out at a near-neutral pH (7.2-9.0).[6]

The Aromatic Thiol and Amine: Versatile Nucleophiles

The aromatic thiol and amine groups on the phenyl ring serve as nucleophilic sites for the second step of the conjugation.

• Thiol Reactivity : The mercapto group is a strong nucleophile and can be targeted with maleimide-activated biomolecules to form a stable thioether bond.[6] This reaction is most efficient at a pH range of 6.5-7.5.

• Amine Reactivity : The amino group can react with N-hydroxysuccinimide (NHS) esters to form a stable amide bond.[6] This reaction is favored at a slightly alkaline pH of 7.2-8.5.[4]

The choice of which nucleophile to utilize on the crosslinker depends on the functional groups available on the second biomolecule and the desired reaction conditions.

Caption: A two-step conjugation workflow using the crosslinker.

Applications

The unique properties of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one make it suitable for a range of bioconjugation applications.

• Protein-Protein Conjugation : This crosslinker can be used to create stable conjugates between two different proteins, for example, in the production of antibody-enzyme conjugates for immunoassays.[5]

• Antibody-Drug Conjugate (ADC) Development : It can serve as a linker to attach cytotoxic drugs to antibodies, a critical component in the development of targeted cancer therapies.[9][10]

• Immobilization of Biomolecules : Proteins, peptides, or other biomolecules can be covalently attached to surfaces or matrices for applications such as biosensors or affinity chromatography.

• Fluorescent Labeling : Fluorophores can be conjugated to proteins or nucleic acids for use in cellular imaging and other detection methods.[11]

Experimental Protocols

The following protocols provide a general framework for using 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. Optimization may be required for specific applications.

Protocol 1: Two-Step Protein-Protein Conjugation

This protocol describes the conjugation of Protein A (containing a free sulfhydryl group) to Protein B (which will be maleimide-activated).

Materials:

• Protein A (with accessible cysteine residues)

• Protein B

• 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

• Maleimide activation reagent (e.g., Sulfo-SMCC)

• Conjugation Buffer A: 0.1 M Sodium Phosphate, 0.15 M NaCl, 10 mM EDTA, pH 7.2

• Conjugation Buffer B: 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.2

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting columns (e.g., Sephadex G-25)

Procedure:

Step 1: Reaction of Crosslinker with Protein A

• Prepare Protein A : Ensure Protein A is in Conjugation Buffer A. If reducing agents were used to expose sulfhydryl groups, they must be removed prior to this step.

• Prepare Crosslinker Solution : Immediately before use, dissolve 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in a small amount of DMF or DMSO.

• Reaction : Add a 10- to 20-fold molar excess of the dissolved crosslinker to the Protein A solution.

• Incubation : Incubate for 90 minutes at room temperature or 2-4 hours at 4°C.

• Purification : Remove excess, unreacted crosslinker by passing the reaction mixture through a desalting column equilibrated with Conjugation Buffer B. The resulting product is Protein A activated with the crosslinker.

Step 2: Maleimide Activation of Protein B

• Prepare Protein B : Ensure Protein B is in an amine-free buffer like Conjugation Buffer B.

• Prepare Maleimide Reagent : Dissolve Sulfo-SMCC in water immediately before use.

• Reaction : Add a 10- to 20-fold molar excess of Sulfo-SMCC to the Protein B solution.

• Incubation : Incubate for 30-60 minutes at room temperature.

• Purification : Remove excess Sulfo-SMCC using a desalting column equilibrated with Conjugation Buffer B.

Step 3: Conjugation of Activated Protein A and Activated Protein B

• Conjugation Reaction : Mix the activated Protein A with the maleimide-activated Protein B. A 1:1 molar ratio is a good starting point, but this may need optimization.

• Incubation : Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.

• Quenching (Optional) : If desired, quench any unreacted maleimide groups by adding a small molecule thiol like cysteine.

• Final Purification : Purify the final conjugate using size-exclusion chromatography (SEC) or another appropriate chromatographic technique to separate the conjugate from unreacted proteins.

Caption: Workflow for two-step protein-protein conjugation.

Protocol 2: Characterization of the Conjugate

It is crucial to characterize the final conjugate to confirm successful crosslinking.

• SDS-PAGE : Analyze the reaction mixture at different stages. A successful conjugation will show a new band at a higher molecular weight corresponding to the Protein A-Protein B conjugate.

• Mass Spectrometry (MS) : Use MALDI-TOF or ESI-MS to determine the exact mass of the conjugate, confirming the 1:1 linkage.

• Size-Exclusion Chromatography (SEC) : The conjugate should elute earlier than the individual protein components.

• Functional Assays : Perform assays to ensure that the biological activity of the proteins (e.g., enzyme activity or antibody binding) is retained after conjugation.

Data Interpretation and Troubleshooting

Observation	Possible Cause	Suggested Solution
Low conjugation efficiency	Inefficient activation of proteins.	Optimize molar excess of crosslinker/activation reagent. Ensure buffers are at the correct pH and free of interfering substances.
Steric hindrance preventing reaction.	Consider a crosslinker with a longer spacer arm.
Formation of high molecular weight aggregates	Use of a homobifunctional crosslinker approach or self-conjugation.	Ensure purification steps between reactions are thorough to remove excess reagents.[4]
Loss of protein activity	Modification of critical residues in the active or binding site.	Reduce the molar excess of the crosslinker. Try targeting a different functional group on the protein.
Precipitation of the crosslinker	Low solubility of the crosslinker in aqueous buffer.	Prepare the stock solution in an organic solvent like DMF or DMSO and add it to the protein solution with rapid stirring.

Conclusion

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one represents a promising new tool for the bioconjugation toolkit. Its unique combination of a thiol-reactive α-bromoketone and nucleophilic aromatic amine and thiol groups allows for controlled, sequential conjugations. By following the principles and protocols outlined in this guide, researchers can leverage the capabilities of this crosslinker to advance their work in areas ranging from basic proteomics to the development of novel therapeutics.

References

• Vector Labs. (n.d.). Heterobifunctional Amine & Thiol Reactive.
• BenchChem. (2025). Application Notes and Protocols for Bioconjugation Techniques Using Bifunctional Crosslinkers.
• Lumiprobe. (n.d.). Crosslinking in Applications.
• G-Biosciences. (2014, July 21). A Guide to Protein Cross Linkers.
• BenchChem. (2025). A Comparative Guide to Heterobifunctional and Homobifunctional Crosslinkers.
• Sivaraj, C., et al. (2022, November 22).
• Wolfson Centre for Applied Structural Biology. (n.d.). Protein Cross-linkers handbook and selection guide. Retrieved from Wolfson Centre for Applied Structural Biology website.
• Thermo Fisher Scientific - HK. (n.d.). Chemical Crosslinking Reagents—Section 5.2.
• MilliporeSigma. (n.d.). Crosslinkers Selection Guide.
• Wang, Y., & Li, L. (n.d.). A new cross-linking strategy: protein interaction reporter (PIR) technology for protein–protein interaction studies. PMC.
• Creative Biolabs. (n.d.). Protein Crosslinking Annotation.
• De Trana, F., et al. (n.d.). Bifunctional cross-linking approaches for mass spectrometry-based investigation of nucleic acids and protein-nucleic acid assemblies. PMC - NIH.
• Creative Biolabs. (2025, June 4). Heterobifunctional Crosslinkers.
• BOC Sciences. (n.d.). Heterobifunctional Crosslinkers for Labeling.
• Royal Society of Chemistry. (2013). Supplementary Information.
• Samieipour, F., et al. (2026, January 18).
• OCLUE. (n.d.). 10.4 Nucleophilic Addition Reactions of Aldehydes and Ketones.
• AbbVie. (n.d.).
• OCLUE. (n.d.). Chapter 7: Nucleophilic attack at the carbonyl carbon. Open Textbook Publishing.
• Single Use Support. (2023, April 26).
• Kumar, A., et al. (n.d.).
• The Organic Chemistry Tutor. (2017, January 10). Nucleophilic Addition Reaction Mechanism, Grignard Reagent, NaBH4, LiAlH4, Imine, Enamine, Reduction. YouTube.
• Chemistry LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones.
• Chemistry LibreTexts. (2022, October 4). 4.1.5: Nucleophilic Addition Reactions of Aldehydes and Ketones.
• PubMed. (2017, March 15). Bioconjugation and Applications of Amino Functional Fluorescence Polymers.
• BenchChem. (2025). An In-depth Technical Guide to 1-(4-Bromophenyl)
• Indian Journal of Pharmaceutical Education and Research. (2023, May 20).
• ChemScene. (n.d.). 477320-45-9 | 1-(4-Bromophenyl)-3-((4-fluorophenyl)amino)propan-1-one.
• Capot Chemical. (n.d.). 1806345-19-6 | 1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one.

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• 11. Bioconjugation and Applications of Amino Functional Fluorescence Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Trifunctional Reagent for Advanced Bioconjugation Strategies

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a novel heterotrifunctional crosslinking agent designed for advanced bioconjugation applications. Its unique architecture, featuring an aromatic amine, a vicinal thiol (mercato) group, and an α-bromoketone, offers a versatile platform for the site-specific modification of biomolecules. This reagent opens avenues for creating complex bioconjugates, such as antibody-drug conjugates (ADCs), by enabling sequential or orthogonal ligation strategies.

The strategic placement of the amino and mercapto groups on the phenyl ring allows for the formation of a stable benzothiazole ring system upon reaction with specific functionalities on a target biomolecule or payload. Simultaneously, the α-bromoketone provides a highly reactive electrophilic center for alkylation of nucleophilic amino acid residues, primarily cysteine. This multi-faceted reactivity allows for a high degree of control over the conjugation process, a critical factor in the development of next-generation protein therapeutics and diagnostics.

This guide provides a comprehensive overview of the scientific principles and detailed protocols for the application of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in bioconjugation.

Core Chemistry and Reaction Mechanisms

The utility of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one stems from the distinct reactivity of its three functional groups. Understanding these individual reaction pathways is crucial for designing successful bioconjugation strategies.

Pathway A: Cysteine Alkylation via the α-Bromoketone

The α-bromoketone moiety is a potent electrophile that readily reacts with strong nucleophiles. In a protein context, the most reactive nucleophile is the thiol group of a cysteine residue.[1] The reaction proceeds via an SN2 mechanism, where the thiolate anion of a cysteine attacks the carbon bearing the bromine, leading to the formation of a stable thioether bond and displacement of the bromide ion.[2] This reaction is highly efficient and can be achieved with high selectivity for cysteine residues under controlled pH conditions (typically pH 7.0-8.0).

Pathway B: Benzothiazole Formation via o-Aminothiophenol

The ortho-aminothiophenol functionality provides a unique opportunity for chemoselective ligation through the formation of a benzothiazole ring. This transformation can be achieved by reacting the reagent with a biomolecule containing a carboxylic acid or an aldehyde.

• Reaction with Carboxylic Acids: In the presence of a coupling agent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), a carboxylic acid on a protein (e.g., aspartic acid, glutamic acid, or the C-terminus) can be activated to form an amide bond with the amino group of the reagent. Subsequent intramolecular cyclization with the adjacent thiol group leads to the formation of a stable benzothiazole linkage.

• Reaction with Aldehydes: The amino group can react with an aldehyde to form a Schiff base (imine), which then undergoes intramolecular cyclization with the thiol to yield a benzothiazoline, which can subsequently oxidize to the more stable benzothiazole. This is particularly useful for modifying glycoproteins after periodate oxidation of their sugar moieties to generate aldehydes.[3]

Experimental Protocols

The following protocols provide a general framework for the use of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. Optimization may be required for specific applications and biomolecules.

Protocol 1: Cysteine-Specific Labeling of an Antibody

This protocol is designed to selectively target cysteine residues, for example, in the hinge region of a monoclonal antibody after reduction of interchain disulfide bonds.

Materials:

• Antibody (e.g., IgG) solution in a suitable buffer (e.g., PBS, pH 7.4)

• 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

• Reducing agent (e.g., TCEP or DTT)

• Quenching reagent (e.g., N-acetylcysteine)

• Reaction buffer: Phosphate-buffered saline (PBS) with 5 mM EDTA, pH 7.2

• Purification column (e.g., size-exclusion chromatography)

• Anhydrous DMSO or DMF

Procedure:

• Antibody Reduction:

  • Prepare the antibody solution at a concentration of 2-10 mg/mL in reaction buffer.

  • Add a 10-20 fold molar excess of TCEP to the antibody solution.

  • Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds.

  • Remove excess TCEP by buffer exchange using a desalting column equilibrated with reaction buffer.

• Conjugation Reaction:

  • Prepare a stock solution of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (e.g., 10 mM) in anhydrous DMSO or DMF.

  • Immediately after antibody reduction and buffer exchange, add a 5-10 fold molar excess of the reagent stock solution to the reduced antibody. The final concentration of the organic solvent should be kept below 10% (v/v) to maintain protein stability.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle mixing.

• Quenching:

  • Add a 100-fold molar excess of N-acetylcysteine to quench any unreacted α-bromoketone.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the antibody conjugate from excess reagent and byproducts using size-exclusion chromatography (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Determine the protein concentration (e.g., by measuring absorbance at 280 nm).

  • Characterize the conjugate by SDS-PAGE to confirm covalent attachment and by mass spectrometry to determine the drug-to-antibody ratio (DAR).

Protocol 2: Labeling of a Protein via Carboxylic Acid Residues

This protocol outlines the conjugation to aspartic or glutamic acid residues through the formation of a benzothiazole linkage.

Materials:

• Protein solution in a suitable buffer (e.g., MES buffer, pH 6.0)

• 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide) (optional, to improve efficiency)

• Reaction buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Quenching buffer: 50 mM Tris, pH 7.5

• Purification column

• Anhydrous DMSO or DMF

Procedure:

• Protein and Reagent Preparation:

  • Prepare the protein solution at 2-10 mg/mL in reaction buffer.

  • Prepare a fresh stock solution of EDC (e.g., 100 mM) in reaction buffer.

  • Prepare a stock solution of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (e.g., 20 mM) in anhydrous DMSO or DMF.

• Activation and Conjugation:

  • Add a 50-100 fold molar excess of EDC to the protein solution. If using, add a similar excess of Sulfo-NHS.

  • Incubate for 15 minutes at room temperature to activate the carboxyl groups.

  • Add a 20-50 fold molar excess of the reagent stock solution to the activated protein solution.

  • Incubate the reaction mixture for 2-4 hours at room temperature with gentle mixing.

• Quenching and Purification:

  • Quench the reaction by adding the quenching buffer to a final concentration of 50 mM Tris.

  • Purify the protein conjugate as described in Protocol 1.

• Characterization:

  • Characterize the conjugate using appropriate analytical techniques such as SDS-PAGE and mass spectrometry.

Data Presentation and Interpretation

Parameter	Cysteine Alkylation (Protocol 1)	Carboxylic Acid Ligation (Protocol 2)
Target Residue	Cysteine	Aspartic Acid, Glutamic Acid
Reaction pH	7.0 - 8.0	6.0
Key Reagents	TCEP/DTT	EDC, Sulfo-NHS (optional)
Linkage Formed	Thioether	Benzothiazole
Selectivity	High for Cysteine	Moderate for Carboxyls
Reaction Time	1 - 2 hours	2 - 4 hours

Troubleshooting and Key Considerations

• Reagent Stability: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one should be stored desiccated and protected from light. Stock solutions in organic solvents should be prepared fresh.

• Protein Stability: Ensure that the reaction conditions (pH, solvent concentration) are compatible with the stability of your target protein.

• Stoichiometry: The molar excess of the reagent should be optimized to achieve the desired degree of labeling while minimizing protein aggregation or loss of activity.

• Side Reactions: At higher pH values, the α-bromoketone may show some reactivity towards other nucleophilic residues like histidine. The aromatic amine could potentially react with NHS esters if present. Careful control of pH and reaction stoichiometry is crucial for selectivity.

• Orthogonal Labeling: The dual reactivity of this reagent allows for two-stage conjugations. For instance, a payload can first be attached to the protein via cysteine alkylation (Pathway A). In a subsequent step, a different molecule (e.g., a PEG chain or a detection label) can be conjugated to the now-exposed o-aminothiophenol moiety of the linker.

References

• Primetech LLC. (n.d.). An amine-to-thiol crosslinker with medium-length aliphatic spacer arm. Retrieved from primetech.by.[4]

• BenchChem. (2025). Application Notes and Protocols: Bromoacetyl Chloride in the Preparation of Alpha-Halo Ketones.[2]

• Obermeyer, A. C., Jarman, J. B., Netirojjanakul, C., El Muslemany, K., & Francis, M. B. (2014). Mild bioconjugation through the oxidative coupling of ortho-aminophenols and anilines with ferricyanide. Angewandte Chemie (International ed. in English), 53(3), 795–799.[5]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from masterorganicchemistry.com.[6]

• eScholarship. (n.d.). Development and Application of Oxidative Coupling Bioconjugation Reactions with ortho-Aminophenols. Retrieved from escholarship.org.[7]

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from organic-chemistry.org.[8]

• Fisher Scientific. (n.d.). Protein Modification Reagents. Retrieved from fishersci.com.[9]

• Thermo Fisher Scientific. (n.d.). Cross-Linking Reagents. Retrieved from thermofisher.com.[10]

• ResearchGate. (n.d.). Chemical Reagents for Protein Modification. Retrieved from researchgate.net.[1]

• Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones.

• PMC. (n.d.). Fast Cysteine Bioconjugation Chemistry. Retrieved from ncbi.nlm.nih.gov.[11]

• ResearchGate. (2020, January 9). Which is the best cross linker for binding thiol-DNA to amine-magnetic beads?.[12]

• Semantic Scholar. (n.d.). Bioconjugation of gold nanoparticles through the oxidative coupling of ortho-aminophenols and anilines. Retrieved from semanticscholar.org.[13]

• Aestus Biotechnology. (n.d.). Protein Modification Reagents. Retrieved from aestus.bio.[14]

• Georg Thieme Verlag. (n.d.). Chemoselective Ligation Methods Based on the Concept of Native Chemical Ligation.[15]

• PMC. (n.d.). Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates. Retrieved from ncbi.nlm.nih.gov.[16]

• MDPI. (2025, June 19). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024).[3]

• Chem Rev Lett. (2024). Chemical Fixation of CO2 with 2-Aminobenzenethiols into Benzothiazol(on)es: A Review of Recent Updates.[17]

• PMC. (n.d.). Chemistry of 2-(2′-Aminophenyl)benzothiazole Derivatives: Syntheses, Photophysical Properties and Applications. Retrieved from ncbi.nlm.nih.gov.[18]

• Thermo Fisher Scientific. (n.d.). Chemical Crosslinking Reagents—Section 5.2. Retrieved from thermofisher.com.[19]

• PubMed. (2021, April 15). Optimization of cysteine residue alkylation using an on-line LC-MS strategy: Benefits of using a cocktail of haloacetamide reagents.[20]

• Thermo Fisher Scientific. (n.d.). Protein Modification Reagents. Retrieved from thermofisher.com.[21]

• MDPI. (2024, January 30). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol.[22]

• ResearchGate. (n.d.). Surface reactions of 4-aminothiophenol with heterobifunctional crosslinkers bearin both succinimidl ester and maleimide for biomolecular immobilization. Retrieved from researchgate.net.[23]

• PMC. (2025, October 23). Efficient two-step chemoenzymatic conjugation of antibody fragments with reporter compounds by a specific thiol-PEG-amine Linker, HS-PEG-NH2.[24]

• PubMed. (2005, July 15). Broadly distributed nucleophilic reactivity of proteins coordinated with specific ligand binding activity.[25]

• SciSpace. (n.d.). Chemoselective modifications for the traceless ligation of thioamide-containing peptides and proteins. Retrieved from scispace.com.[26]

• Royal Society of Chemistry. (2020, May 6). One-pot oxime ligation from peptides bearing thiazolidine and aminooxyacetyl groups.[27]

• Frontiers. (2022, February 1). How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study.[28]

• Organic Letters. (2007). A Novel Practical Synthesis of Benzothiazoles via Pd-Catalyzed Thiol Cross-Coupling.[29]

• ResearchGate. (n.d.). Broad reactivity of BprY to nucleophilic amino acids identified by data.... Retrieved from researchgate.net.[30]

• SciSpace. (n.d.). Studies on α-Nucleophiles for Efficient Protein Labeling. Retrieved from scispace.com.[31]

• PMC. (2022, May 13). Insight on a Competitive Nucleophilic Addition Reaction of Nε-(Carboxymethyl) Lysine or Different Amino Acids with 4-Methylbenzoquinone.[32]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024) | MDPI [mdpi.com]
• 4. An amine-to-thiol crosslinker with medium-length aliphatic spacer arm [buyolig.com]
• 5. Mild bioconjugation through the oxidative coupling of ortho-aminophenols and anilines with ferricyanide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. α-Bromoketone synthesis by bromination [organic-chemistry.org]
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• 15. Chemoselective Ligation Methods Based on the Concept of Native Chemical Ligation [openresearch-repository.anu.edu.au]
• 16. Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. chemrevlett.com [chemrevlett.com]
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• 19. Chemical Crosslinking Reagents—Section 5.2 | Thermo Fisher Scientific - BR [thermofisher.com]
• 20. Optimization of cysteine residue alkylation using an on-line LC-MS strategy: Benefits of using a cocktail of haloacetamide reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. 단백질 변형 시약 | Thermo Fisher Scientific [thermofisher.com]
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• 24. Efficient two-step chemoenzymatic conjugation of antibody fragments with reporter compounds by a specific thiol-PEG-amine Linker, HS-PEG-NH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Broadly distributed nucleophilic reactivity of proteins coordinated with specific ligand binding activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 32. Insight on a Competitive Nucleophilic Addition Reaction of Nε-(Carboxymethyl) Lysine or Different Amino Acids with 4-Methylbenzoquinone - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: One-Pot Synthesis of Thiochromen-4-ones via PPA-Mediated Cyclization

This Application Note is designed for researchers and drug development professionals seeking a robust, high-yield protocol for the synthesis of Thiochromen-4-ones (also known as thiochromones).

While traditional methods often require multi-step procedures involving the isolation of the saturated thiochroman-4-one intermediate followed by a separate oxidation step, this guide focuses on a One-Pot Oxidative Cyclization protocol. This method utilizes 3-(arylthio)propanoic acid derivatives (functionally equivalent to oxidized propan-1-one precursors) to directly access the unsaturated thiochromen-4-one core using Polyphosphoric Acid (PPA).

Introduction & Pharmacological Significance

Thiochromen-4-ones (4H-1-benzothiopyran-4-ones) are privileged sulfur-containing heterocyclic scaffolds.[1][2][3][4][5][6][7][8] They are structural analogs of chromones, where the ring oxygen is replaced by sulfur.[5][9][10] This modification imparts unique electronic properties and lipophilicity profiles, enhancing their interaction with biological targets.

Key Therapeutic Areas:

• Anticancer: Induction of apoptosis and inhibition of tumor cell proliferation.[1][2][5][6][7][8][9][10]

• Antimicrobial: Efficacy against resistant bacterial strains.

• Enzyme Inhibition: Potent inhibitors of tyrosine phosphatases and monoamine oxidase B.

Strategic Retrosynthesis

The synthesis leverages the reactivity of 3-(arylthio)propanoic acids .[4][5] These precursors are easily accessible via the Michael addition of thiophenols to acrylic acid or the substitution of 3-chloropropanoic acid. The core transformation involves an intramolecular Friedel-Crafts acylation followed by an in situ acid-mediated dehydrogenation to establish the C2-C3 double bond.

Mechanistic Pathway[3][11][12]

• Acylation: PPA activates the carboxylic acid, facilitating intramolecular electrophilic aromatic substitution to form the saturated thiochroman-4-one .

• Dehydrogenation: Under the thermal and acidic conditions of PPA (100°C), the intermediate undergoes oxidative dehydrogenation (likely via enolization and air oxidation or disproportionation) to yield the thermodynamically stable, conjugated thiochromen-4-one .

Figure 1: Retrosynthetic disconnection showing the logic from simple starting materials to the unsaturated heterocycle.

Experimental Protocol

Reagents & Equipment[2][3][7][8][10][13]

• Starting Material: Substituted 3-(arylthio)propanoic acid (1.0 equiv).[5][7][8][10][11][12]

• Reagent: Polyphosphoric Acid (PPA) (Excess, typically 0.5 - 1.0 mL per mmol).[8][10][11]

• Solvent: Dichloromethane (DCM) (Used strictly for initial mixing).

• Quenching: Saturated aqueous NaHCO₃.

• Equipment: Round-bottom flask, magnetic stirrer, oil bath, distillation setup (optional, or open flask for DCM evaporation).

Step-by-Step Methodology

Step 1: Precursor Solubilization (The "DCM Trick") PPA is highly viscous and difficult to mix with solid organic acids at room temperature.[8]

• Charge a round-bottom flask with 3-(arylthio)propanoic acid (1.0 mmol) .

• Add DCM (1.0 mL) to dissolve the solid.[8][11]

• Add PPA (0.5 mL) .

• Note: The DCM ensures intimate contact between the substrate and the acid catalyst before heating.

Step 2: Solvent Removal & Activation

• Heat the mixture gently to 40°C .

• Allow the DCM to distill off or evaporate. This leaves a homogenous mixture of the substrate in PPA.

Step 3: Cyclization & Oxidation

• Increase the oil bath temperature to 100°C .

• Stir the viscous mixture for 2–4 hours .

• Monitoring: Check reaction progress via TLC (Thin Layer Chromatography). The spot for the starting acid will disappear, and a new, less polar spot (Thiochromen-4-one) will appear.

  • Validation: The product will often fluoresce under UV (254/365 nm) due to the extended conjugation.

Step 4: Quenching & Work-up

• Cool the reaction mixture to room temperature.

• Slowly add saturated aqueous NaHCO₃ (5.0 mL) . Caution: CO₂ evolution.

• Stir the aqueous mixture for 2 hours at room temperature to hydrolyze any polyphosphate esters and neutralize the acid.

• Extract with Ethyl Acetate (3 x 10 mL).

• Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 5: Purification

• Purify the crude residue via flash column chromatography (Silica gel, typically 5–10% Ethyl Acetate in Hexanes).[4][5][8][10][11][12]

Figure 2: Step-by-step experimental workflow for the one-pot synthesis.

Results & Data Interpretation

Yield Optimization

The following data represents typical yields obtained using this protocol for various substituted substrates.

Entry	Substituent (R)	Product	Yield (%)	Melting Point (°C)
1	H (Unsubstituted)	Thiochromen-4-one	69%	93–94
2	4-Me	6-Methylthiochromen-4-one	72%	69–70
3	4-OMe	6-Methoxythiochromen-4-one	81%	110–111
4	2-Me	8-Methylthiochromen-4-one	68%	-
5	2-OMe	8-Methoxythiochromen-4-one	73%	136–137
6	2,4-DiMe	6,8-Dimethylthiochromen-4-one	70%	102–103

Structural Validation (NMR)

Successful synthesis of the unsaturated thiochromen-4-one (vs. the saturated thiochroman-4-one) is confirmed by 1H NMR .

• Diagnostic Signals: Look for two doublets with a coupling constant J ≈ 10 Hz in the aromatic/alkene region (typically δ 6.9–7.1 and δ 7.8–7.9 ppm).

  • H-3 (α-carbonyl): ~ δ 7.07 ppm (d, J=10.4 Hz).[11]

  • H-2 (β-carbonyl): ~ δ 7.85 ppm (d, J=10.4 Hz).[11]

• Contrast: Saturated thiochroman-4-ones would show multiplets for methylene protons (-CH₂-CH₂-) in the δ 3.0–4.0 ppm region and lack the alkene doublets.

Troubleshooting & Critical Parameters

• Viscosity Issues: If the PPA is too viscous to stir, do not add more DCM at the 100°C stage. Instead, ensure the initial mixing (Step 1) was thorough. Mechanical stirring may be required for scales >10 mmol.

• Incomplete Oxidation: If the saturated intermediate (thiochroman-4-one) persists (checked by NMR), extend the reaction time at 100°C or increase the temperature to 110°C. The oxidation is thermal and acid-promoted; air exposure (open vessel reflux) can assist.

• Substrate Scope: Electron-donating groups (OMe, Me) generally facilitate the Friedel-Crafts cyclization step, leading to higher yields. Strong electron-withdrawing groups may require higher temperatures or longer reaction times.

References

• One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids. Source: Chemistry (MDPI), Vol 7, Issue 5, 2025. URL:[Link] (Representative link to journal context based on search results).

• Synthesis and chemical properties of thiochromone and its 3-substituted derivatives. Source: Chemistry of Heterocyclic Compounds, 2016. URL:[Link]

• Synthesis of thiochroman-4-one derivatives. Source: ResearchGate (General Protocol Reference). URL:[Link]

Sources

• 1. One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
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• 8. preprints.org [preprints.org]
• 9. preprints.org [preprints.org]
• 10. preprints.org [preprints.org]
• 11. One-Pot Synthesis of Thiochromen-4-ones from 3-(Arylthio)propanoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. preprints.org [preprints.org]

employing 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one for enzyme inhibition studies

Application Note: Rational Design and Evaluation of Targeted Covalent Inhibitors Utilizing 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Executive Summary & Introduction

The development of Targeted Covalent Inhibitors (TCIs) has revolutionized modern pharmacology, offering extended target residence times, high biochemical efficiency, and the ability to drug shallow or challenging binding pockets. The compound 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one serves as an exceptional bifunctional building block in this domain.

By combining an ortho-aminothiophenol moiety—a classic precursor for the privileged benzothiazole pharmacophore—with a 3-bromopropan-1-one electrophilic warhead, researchers can rapidly synthesize libraries of potent, irreversible enzyme inhibitors. This application note details the mechanistic rationale, synthesis, and rigorous biochemical validation required to employ this scaffold in enzyme inhibition studies, specifically targeting catalytic cysteines in viral proteases and kinases .

Mechanistic Rationale: The Bifunctional Advantage

The efficacy of a covalent inhibitor relies on a two-step mechanism: initial reversible binding (defined by the affinity constant,

) followed by irreversible covalent bond formation (defined by the inactivation rate, ).

• The Recognition Element (Benzothiazole Core): The 4-amino-3-mercaptophenyl group readily undergoes condensation with aldehydes or carboxylic acids to form substituted benzothiazoles. Benzothiazoles are highly effective at anchoring molecules into ATP-binding sites or protease active sites via hydrogen bonding and

  stacking, driving the initial non-covalent affinity .

• The Electrophilic Warhead (3-Bromopropan-1-one): Once the benzothiazole core anchors the molecule, the 3-bromopropan-1-one moiety is positioned in close proximity to a nucleophilic residue (typically a catalytic cysteine). The

  -bromo ketone acts as an alkylating agent, undergoing an nucleophilic substitution that irreversibly tethers the inhibitor to the enzyme, permanently neutralizing its activity .

Diagram illustrating the dual-action mechanism of the bifunctional covalent inhibitor scaffold.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the evaluation of covalent inhibitors must move beyond simple

measurements, which are inherently time-dependent and misleading for irreversible compounds. The following protocols establish a self-validating workflow: controlled synthesis, time-dependent kinetic evaluation, and direct structural confirmation .

Step-by-step experimental workflow for the synthesis and validation of targeted covalent inhibitors.

Protocol 1: Synthesis of Benzothiazole-Based Covalent Probes

• Causality Focus: Traditional harsh cyclization conditions (high heat, strong acids) can prematurely eliminate the bromide from the propanone chain, forming an overly reactive, non-selective vinyl ketone. This protocol utilizes mild, oxidative condensation to preserve the specific

  -bromo ketone warhead.

• Step 1: Dissolve 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (1.0 eq) and the desired targeting aldehyde (1.1 eq) in anhydrous ethanol.

• Step 2: Add a mild oxidant (e.g.,

  or catalytic iodine) to facilitate the oxidative cyclization of the intermediate Schiff base into the benzothiazole core.

• Step 3: Stir the reaction at room temperature (20–25 °C) for 4–6 hours. Crucial: Do not heat the reaction mixture.

• Step 4: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc) to isolate the intact bromopropanone-benzothiazole probe.

Protocol 2: Time-Dependent Enzyme Inhibition & Kinetic Profiling

• Causality Focus: Because covalent inhibitors permanently deplete the active enzyme pool, their apparent potency increases with pre-incubation time. Measuring the

  ratio provides a mathematically rigorous reflection of covalent efficiency, isolating binding affinity from chemical reactivity .

• Step 1: Dilute the target enzyme (e.g., a cysteine protease) in assay buffer (50 mM HEPES, pH 7.4, 100 mM NaCl). Note: Keep reducing agents like DTT below 1 mM to prevent premature quenching of the bromopropanone warhead.

• Step 2: Incubate the enzyme with varying concentrations of the inhibitor (ranging from 0.1x to 10x the estimated

  ) for multiple time points (e.g., 0, 10, 30, 60, and 120 minutes).

• Step 3: Rapidly add the fluorogenic substrate to initiate the reaction and measure the initial velocity (

  ) for each condition.

• Step 4: Plot the natural log of remaining activity vs. pre-incubation time to find the observed rate constant (

  ). Fit the data to the hyperbolic equation to determine and .

Protocol 3: Self-Validating Intact Protein LC-MS

• Causality Focus: To prove that the inhibition is strictly due to targeted covalent modification at the active site—and not non-specific aggregation or multi-site alkylation—intact protein mass spectrometry is required. A single, specific mass shift confirms 1:1 stoichiometry and validates the drug's safety profile .

• Step 1: Incubate the target enzyme (10

  ) with the inhibitor (50 ) for 2 hours at room temperature to ensure complete inactivation.

• Step 2: Pass the reaction mixture through a Zeba spin desalting column to remove excess unreacted inhibitor and buffer salts.

• Step 3: Inject the desalted protein onto a high-resolution LC-TOF-MS system using a C4 column.

• Step 4: Deconvolute the raw multiply-charged spectra to zero-charge mass. The observed mass must equal the apo-enzyme mass plus the exact mass of the inhibitor minus the mass of the leaving group (HBr, approx. 80.9 Da).

Quantitative Data Presentation

The table below summarizes representative kinetic and mass spectrometry data comparing a reversible benzothiazole analog (lacking the warhead) against the bifunctional 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one derivative.

Compound Type	Warhead Present	(30 min)	( )	( )	( )	LC-MS Mass Shift
Reversible Control	No	4.5	4.2	N/A	N/A	None
Bifunctional Probe	Yes (Bromopropanone)	0.08	5.1	0.0045	882	+ [M - HBr]

Table 1: Comparative kinetic parameters demonstrating the superior potency of the covalent probe. The near-identical

values indicate that the warhead does not disrupt initial pocket recognition, while the high and specific mass shift validate the irreversible covalent mechanism.

References

• [[1]]([Link]) Structural Basis for the Inhibition of Coronaviral Main Proteases by a Benzothiazole-Based Inhibitor. PubMed Central (PMC). URL: [Link]

• Fragment-Based Discovery of Irreversible Covalent Inhibitors of Cysteine Proteases Using Chlorofluoroacetamide Library. Chemical and Pharmaceutical Bulletin (J-STAGE). URL: [Link]

Sources

• 1. Structural Basis for the Inhibition of Coronaviral Main Proteases by a Benzothiazole-Based Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

This guide provides in-depth technical support for the purification of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. It is designed for researchers, medicinal chemists, and process development scientists who are working with this or structurally similar intermediates. The content moves from understanding the initial reaction mixture to detailed purification protocols and troubleshooting common issues encountered in the laboratory.

Understanding the Reaction and Its Components

The synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is typically achieved via a Friedel-Crafts acylation reaction.[1][2] In this electrophilic aromatic substitution, 4-aminothiophenol is acylated using 3-bromopropionyl chloride in the presence of a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[1][3]

A successful purification strategy begins with a thorough understanding of what is in the flask post-reaction. The crude mixture is a complex environment containing not only the desired product but also unreacted starting materials, catalyst residues, and various side products.

Component	Role / Origin	Potential Purification Challenge
Target Product	1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one	Contains multiple functional groups (amine, thiol, ketone, alkyl bromide) that affect polarity and stability.
Starting Material	4-Aminothiophenol (PATP)	Polar; can be difficult to separate from the product if polarity is similar. Prone to oxidation.[4][5]
Starting Material	3-Bromopropionyl Chloride	Highly reactive; typically consumed or hydrolyzed during reaction and work-up.
Catalyst	Aluminum Chloride (AlCl₃)	Forms complexes with the amine and ketone functionalities, which must be broken during work-up.[3]
Byproduct	Hydrolyzed Reagent (3-Bromopropanoic Acid)	Acidic; can be removed with a basic wash.
Byproduct	Di-sulfide Dimers (e.g., 4,4'-disulfanediyldianiline)	Formed from the oxidation of the thiol group on the starting material or product.[4][6]
Byproduct	Polyacylated Products	Unlikely, as the acyl group deactivates the aromatic ring, preventing further substitution.[1]
Byproduct	Catalyst-Amine Complexes	Highly polar, often insoluble solids that must be decomposed.

Strategic Purification Workflow

A multi-step approach is required to isolate the target compound with high purity. The overall strategy involves quenching the reaction to decompose catalyst complexes, extracting the organic material, performing a primary purification via column chromatography, and a final polishing step using recrystallization.

Caption: High-level workflow for purifying the target compound.

Detailed Purification Protocols

Protocol 1: Reaction Quench and Work-up

Causality: The Lewis acid catalyst (AlCl₃) forms strong complexes with the amino and carbonyl groups. A careful acidic quench is essential to break these complexes, protonate the amine (making it water-soluble), and hydrolyze any remaining acyl chloride.

Step-by-Step Methodology:

• Prepare a beaker with a stirred mixture of crushed ice and 1M hydrochloric acid (HCl).

• Slowly and carefully, pour the crude reaction mixture from the reaction flask into the ice/HCl solution with vigorous stirring. This step is highly exothermic.

• Continue stirring for 15-30 minutes until all the dark, viscous material has dissolved or broken up, and two distinct liquid phases are visible.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM) (3 x 50 mL for a lab-scale reaction).

• Combine the organic layers.

• Wash the combined organic layers sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (to neutralize excess acid).

  • Water.

  • Saturated aqueous sodium chloride (brine) solution (to reduce the solubility of organic material in the aqueous phase).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude solid or oil.

Protocol 2: Purification by Flash Column Chromatography

Causality: Flash chromatography is the primary method for separating the target compound from unreacted starting materials and non-polar byproducts. The choice of solvent system (eluent) is critical and is determined by preliminary Thin Layer Chromatography (TLC) analysis.

Step-by-Step Methodology:

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent (e.g., DCM). Spot the solution on a silica gel TLC plate. Develop the plate in various solvent systems to find one that gives the target product an Rf value between 0.2 and 0.4.[7]

  • Recommended Starting Systems:

    • 30% Ethyl Acetate in Hexanes

    • 50% Ethyl Acetate in Hexanes

    • 5% Methanol in Dichloromethane

• Column Packing: Prepare a silica gel column using the chosen eluent system (or a slightly less polar version to start).

• Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading") or dissolve it in a minimal amount of the eluent/DCM ("wet loading") and carefully apply it to the top of the column.

• Elution: Run the column, collecting fractions. A gradient elution (gradually increasing the polarity of the solvent system) may be necessary to effectively separate all components.

• Fraction Analysis: Monitor the collected fractions by TLC.[7]

• Pooling: Combine the fractions that contain the pure product and concentrate under reduced pressure.

Protocol 3: Recrystallization

Causality: Recrystallization is a final polishing step to remove minor impurities and obtain a crystalline, high-purity solid. It relies on the principle that the target compound is soluble in a hot solvent but poorly soluble at a cold temperature, while impurities remain in solution.

Step-by-Step Methodology:

• Solvent Screening: Test the solubility of the product from chromatography in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or a mixture like ethyl acetate/hexanes). A good solvent will dissolve the compound when hot but not when cold.

• Dissolve the impure solid in the minimum amount of the chosen boiling solvent.

• Allow the solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or add a seed crystal.

• Once crystallization begins, cool the flask further in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Dry the crystals under vacuum to remove residual solvent.

Troubleshooting Guide

This section addresses common problems encountered during the purification process.

Caption: Decision tree for common purification problems.

Q: My compound streaks badly on the silica TLC plate. A: Streaking is often caused by the interaction of the basic amino group with the acidic silica gel.[7] To resolve this, you can add a small amount (0.5-1%) of a modifier to your eluent. Triethylamine (Et₃N) will neutralize the acidic sites on the silica, while a drop of acetic acid can sometimes improve the spot shape for highly polar compounds.

Q: After column chromatography, my product is still an oil and won't crystallize. A: This is a common issue. Firstly, ensure all solvent is removed by placing the sample under high vacuum. If it remains an oil, it could be due to residual impurities preventing the formation of a crystal lattice. Try dissolving the oil in a small amount of a solvent like diethyl ether or DCM and then slowly adding a non-polar "anti-solvent" like hexanes or pentane until it becomes cloudy, then cool it down. This "trituration" can often induce crystallization.

Q: My final product is a dark brown or purple color, not the expected off-white solid. A: Aromatic amines and thiols are highly susceptible to air oxidation, which can produce colored impurities.[4] It is crucial to minimize exposure to air, especially during heating steps. If the product is discolored, you can try to decolorize it by adding a small amount of activated charcoal to the hot solution during recrystallization, followed by hot filtration to remove the charcoal.

Q: My yield is significantly lower than expected after the work-up and extraction. A: The primary amino group on your compound will be protonated in the acidic work-up, forming a salt. This can increase its solubility in the aqueous layer. Ensure you perform multiple, thorough extractions with your organic solvent. You can also try neutralizing the aqueous layer with a base (like NaHCO₃ or NaOH) and then re-extracting to recover any product that remained in the aqueous phase. Be aware that making the solution basic may affect the stability of the bromo-ketone moiety.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one? A1: There are three main stability concerns. First, the thiol (-SH) group is easily oxidized to form a disulfide (-S-S-) bond, especially when exposed to air. Second, the aromatic amine can also be oxidized, leading to discoloration. Third, the α-bromoketone is a potent electrophile and alkylating agent, which can potentially self-react or react with other nucleophiles over time, especially if stored improperly.

Q2: How should I store the purified compound? A2: For long-term storage, the compound should be kept as a solid in a tightly sealed container under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C is recommended). Protect it from light, as light can also catalyze degradation pathways.[8]

Q3: Which analytical techniques are best for assessing the purity of the final product? A3: A combination of techniques is recommended.

• TLC: For a quick purity check and to ensure the absence of starting materials.

• HPLC: Reversed-phase HPLC (RP-HPLC) is excellent for quantifying purity and detecting closely related impurities. A C18 column with a mobile phase of acetonitrile and water (often with a modifier like TFA or formic acid) is a good starting point.[9][10]

• NMR Spectroscopy (¹H and ¹³C): Essential for confirming the structure of the final compound and identifying any structural isomers or byproducts.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Q4: Can I use alumina instead of silica gel for column chromatography? A4: Yes, neutral alumina can be an alternative to silica gel, especially if your compound is proving to be unstable on the acidic silica surface.[7] Alumina can sometimes offer different selectivity compared to silica, potentially improving the separation from certain impurities. You will need to re-optimize your TLC conditions on alumina plates first.

References

• SIELC Technologies. (n.d.). Separation of Bromomethyl 2-methoxyphenyl ketone on Newcrom R1 HPLC column. Retrieved from [Link]

• MDPI. (2024). Crystal Structure, Supramolecular Organization, Hirshfeld Analysis, Interaction Energy, and Spectroscopy of Two Tris(4-aminophenyl)amine-Based Derivatives. Retrieved from [Link]

• Advent Chembio. (n.d.). Friedel-Crafts Acylation: Mechanism & Applications. Retrieved from [Link]

• Gavin Publishers. (2017). Applied Clinical Pharmacology and Toxicology. Retrieved from [Link]

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• PMC. (2022). The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools?. Retrieved from [Link]

• ResearchGate. (2006). The Crystallization of 5Methyl2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile in the Presence of Structurally Similar Compounds. Retrieved from [Link]

• (No valid source provided)

• PMC. (n.d.). Solvent-controlled plasmon-assisted surface catalysis reaction of 4-aminothiophenol dimerizing to p,p'-dimercaptoazobenzene on Ag nanoparticles. Retrieved from [Link]

• (No valid source provided)
• (No valid source provided)

• ChemRxiv. (2022). 4‐Aminothiophenol Photodimerization Without Plasmons. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of Quinazoline and Quinazolinone Derivatives via Ligand-Promoted Ruthenium-Catalyzed Dehydrogenative and Deaminative Coupling Reaction of 2-Aminophenyl Ketones and 2-Aminobenzamides with Amines. Retrieved from [Link]

• (No valid source provided)

• MDPI. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Retrieved from [Link]

• (No valid source provided)
• Google Patents. (1958). Method for purification of ketones.
• (No valid source provided)

• ResearchGate. (2025). The Delivery of 4-Aminothiophenol to Reactive Sites by Plasmon-Activated Adsorbed Oxygen Species Significantly Enhances Its Azo-Dimerization. Retrieved from [Link]

• ChemRxiv. (n.d.). 4-Aminothiophenol Photodimerization Without Plasmons. Retrieved from [Link]

• PMC. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. Retrieved from [Link]

• Bibliomed. (2018). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• (No valid source provided)
• (No valid source provided)

• YouTube. (2021). Friedel Crafts Alkylation and Acylation | Complete Breakdown | Organic Chemistry 18.2. Retrieved from [Link]

• (No valid source provided)

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Google Patents. (n.d.). Mixture of amino acid derivatives, process of producing the mixture and use of the mixture for quantitative determination of the.

• PMC. (n.d.). Crystal structure of 1-(4-bromophenyl)but-3-yn-1-one. Retrieved from [Link]

• Google Patents. (2019). Purification method for recombinant proteins and nanoparticles.

• PubMed. (2001). Facile approach to enantiomerically pure alpha-amino ketones by Friedel-Crafts aminoacylation and their conversion into peptidyl ketones. Retrieved from [Link]

• PubMed. (n.d.). Purification and characterization of alpha-keto amide reductase from Saccharomyces cerevisiae. Retrieved from [Link]

• Capot Chemical. (n.d.). 1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one. Retrieved from [Link]

• ResearchGate. (2025). 1-(4-Bromophenyl)-3-chloropropan-1-one. Retrieved from [Link]

Sources

• 1. Buy Friedel-Crafts Acylation: Mechanism & Applications Online | Advent [adventchembio.com]
• 2. m.youtube.com [m.youtube.com]
• 3. byjus.com [byjus.com]
• 4. Solvent-controlled plasmon-assisted surface catalysis reaction of 4-aminothiophenol dimerizing to p,p'-dimercaptoazobenzene on Ag nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. n03.iphy.ac.cn [n03.iphy.ac.cn]
• 6. d-nb.info [d-nb.info]
• 7. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 8. US2826537A - Method for purification of ketones - Google Patents [patents.google.com]
• 9. Separation of Bromomethyl 2-methoxyphenyl ketone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. hplc.eu [hplc.eu]

Technical Support Center: Synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Welcome to the technical support center for the synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during this multi-step synthesis. Here, we provide in-depth, experience-driven advice in a direct question-and-answer format to ensure the successful and efficient production of your target compound.

I. Frequently Asked Questions (FAQs)

FAQ 1: What is the most common synthetic route for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one and what are the key challenges?

The most prevalent synthetic approach involves a Friedel-Crafts acylation of a suitably protected aminothiophenol derivative with 3-bromopropionyl chloride. The key challenges lie in:

• Protecting Group Strategy: The amino group of the starting material, 4-amino-3-mercaptophenol, is a Lewis base and can react with the Lewis acid catalyst used in the Friedel-Crafts reaction, deactivating the aromatic ring towards electrophilic substitution.[1][2] Therefore, protection of the amino group, typically as an acetamide, is crucial.

• Lewis Acid Catalyst: The choice and stoichiometry of the Lewis acid (e.g., AlCl₃) are critical. An excess can lead to side reactions, while an insufficient amount will result in low conversion.[3]

• Reaction Conditions: Temperature control is vital to prevent side reactions and decomposition of the starting materials and product.

• Byproduct Formation: Several byproducts can form, complicating purification and reducing the overall yield.

FAQ 2: I am observing multiple spots on my TLC plate after the acylation reaction. What are the likely byproducts?

Observing multiple spots on a Thin Layer Chromatography (TLC) plate is a common issue. The primary byproducts in the synthesis of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one often include:

• Di-acylated Product: The activated aromatic ring can potentially undergo a second acylation, leading to a di-substituted byproduct. However, the acyl group introduced is deactivating, which generally prevents polyacylation.[4][5]

• Unreacted Starting Material: Incomplete reaction will result in the presence of the protected aminothiophenol starting material.

• Hydrolysis of 3-bromopropionyl chloride: 3-Bromopropionyl chloride is moisture-sensitive and can hydrolyze to 3-bromopropionic acid.[6] This acid will not participate in the Friedel-Crafts reaction.

• Cyclized Products: The product itself contains nucleophilic amino and thiol groups and an electrophilic alkyl bromide. Under certain conditions, intramolecular cyclization can occur, leading to heterocyclic byproducts.

• Positional Isomers: Depending on the directing effects of the substituents on the aromatic ring, minor amounts of other acylated isomers might be formed.

FAQ 3: My reaction yield is consistently low. What are the potential causes and how can I improve it?

Low yields can be attributed to several factors throughout the synthetic process. Here are some key areas to investigate:

• Incomplete Protection/Deprotection: Ensure the amino group is fully protected before acylation and completely deprotected in the final step. Incomplete reactions at these stages will directly impact the final yield.

• Purity of Reagents: Use high-purity starting materials and reagents. 3-Bromopropionyl chloride, in particular, should be of good quality and handled under anhydrous conditions to prevent hydrolysis.[7][8]

• Reaction Stoichiometry: Carefully control the molar ratios of the reactants and the Lewis acid catalyst. A slight excess of the acylating agent is often used.

• Temperature Control: Maintain the recommended reaction temperatures. For the Friedel-Crafts acylation, the reaction is often started at a low temperature (e.g., 0 °C) and then allowed to warm to room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC to determine the optimal reaction time.[9] Stopping the reaction too early will result in incomplete conversion, while prolonged reaction times may lead to increased byproduct formation.

• Work-up and Purification: Inefficient extraction or purification techniques can lead to significant product loss.[10] Optimize your work-up procedure to minimize emulsions and ensure complete extraction of the product. Choose an appropriate purification method (e.g., column chromatography) and solvent system.

FAQ 4: How can I effectively purify the final product from the reaction mixture?

Purification of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one typically involves the following steps:

• Aqueous Work-up: After the reaction is complete, the mixture is typically quenched with ice-water to decompose the Lewis acid catalyst. The product is then extracted into an organic solvent (e.g., ethyl acetate, dichloromethane). Washing the organic layer with a mild base (e.g., sodium bicarbonate solution) can help remove any acidic impurities.

• Column Chromatography: This is the most common method for purifying the crude product. A silica gel column is typically used, with a gradient elution system of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate).[11] The optimal solvent system should be determined by TLC analysis.

• Recrystallization: If the product obtained after column chromatography is a solid, recrystallization from a suitable solvent or solvent mixture can be used to further enhance its purity.

II. Troubleshooting Guide

This section provides a structured approach to resolving specific issues you may encounter during your experiments.

Observed Issue	Potential Cause(s)	Recommended Troubleshooting Steps
Multiple spots on TLC close to the product spot.	Formation of isomeric byproducts or closely related impurities.	1. Optimize the reaction conditions (temperature, reaction time) to favor the formation of the desired product. 2. Improve the efficiency of the column chromatography by using a longer column, a shallower solvent gradient, or a different stationary phase (e.g., alumina). 3. Consider recrystallization of the product after column chromatography.
A significant amount of starting material remains unreacted.	1. Insufficient amount of acylating agent or Lewis acid. 2. Deactivation of the catalyst due to moisture. 3. Reaction time is too short.	1. Ensure accurate stoichiometry of reactants and catalyst. 2. Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Monitor the reaction by TLC and extend the reaction time if necessary.
The product appears to be decomposing during purification.	The product may be unstable to prolonged exposure to silica gel or acidic/basic conditions.	1. Minimize the time the product is on the silica gel column. 2. Consider using a neutral purification technique, such as flash chromatography with a neutral solvent system. 3. Ensure that the work-up procedure does not involve harsh acidic or basic conditions.
Formation of a dark, tarry substance in the reaction flask.	Polymerization or decomposition side reactions, often caused by excessive heat or prolonged reaction times.	1. Strictly control the reaction temperature, especially during the addition of the Lewis acid and acylating agent. 2. Avoid unnecessarily long reaction times. Monitor the reaction closely by TLC. 3. Ensure efficient stirring to prevent localized overheating.

III. Experimental Protocols & Methodologies

Protocol 1: N-Acetylation of 4-Amino-3-mercaptophenol

This protocol describes the protection of the amino group of the starting material.

• Dissolve 4-amino-3-mercaptophenol in a suitable solvent such as glacial acetic acid.

• Add acetic anhydride dropwise to the solution at room temperature with stirring.

• Continue stirring for the recommended time, monitoring the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into ice-water to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to obtain N-(4-hydroxy-2-mercaptophenyl)acetamide.

Protocol 2: Friedel-Crafts Acylation

This protocol details the core acylation step.

• Suspend the protected starting material (N-(4-hydroxy-2-mercaptophenyl)acetamide) and a Lewis acid catalyst (e.g., aluminum chloride) in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere.[12]

• Cool the mixture to 0 °C in an ice bath.

• Add 3-bromopropionyl chloride dropwise to the stirred suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir for the designated time, monitoring by TLC.

• Once the reaction is complete, carefully pour the mixture into a beaker containing crushed ice and water to quench the reaction.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Protocol 3: Deprotection of the Acetyl Group

This protocol describes the final deprotection step to yield the target compound.

• Dissolve the crude N-(4-acetyl-2-mercaptophenyl)-3-bromopropanamide in a suitable solvent mixture, such as methanol and concentrated hydrochloric acid.

• Reflux the mixture for the specified time, monitoring the deprotection by TLC.

• After completion, cool the reaction mixture and neutralize it with a base (e.g., sodium bicarbonate solution) until the pH is approximately 7-8.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

IV. Visualizing Reaction Pathways and Byproducts

Main Reaction Pathway

Caption: Synthetic route to 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Common Byproduct Formation

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. youtube.com [youtube.com]
• 6. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. 3-Brompropionylchlorid technical grade | Sigma-Aldrich [sigmaaldrich.com]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. Cascade Cyclization/Annulation of β-Enamino Diketones and o-Phenylenediamine: A Strategy to Access Pyrrole-fused 1,5-Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chapter 3: Investigating Proteins - Chemistry [wou.edu]
• 11. rsc.org [rsc.org]
• 12. Friedel–Crafts Acylation [sigmaaldrich.com]

stability of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in different solvents

A Guide to Solvent Selection and Stability for Researchers

Welcome to the technical support guide for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. This molecule, possessing a unique combination of reactive functional groups, is a promising intermediate for advanced pharmaceutical and chemical synthesis. However, its trifunctional nature—an aromatic amine, a thiol (mercaptan), and an α-bromo ketone—presents significant stability challenges that can impact experimental reproducibility and outcomes.

This guide is designed to provide researchers, scientists, and drug development professionals with a deep understanding of the factors influencing the stability of this compound in various solvents. We will move beyond simple recommendations to explain the underlying chemical principles, enabling you to make informed decisions in your experimental design.

Core Stability Concerns: Understanding the Chemistry

The inherent instability of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one stems from its three primary functional groups:

• α-Bromo Ketone: This moiety is highly susceptible to decomposition. The primary degradation pathway is dehydrobromination, especially in the presence of bases, to form an α,β-unsaturated ketone.[1] Higher temperatures can accelerate this process. Furthermore, the bromine atom can be displaced by nucleophilic solvents (solvolysis).

• Aromatic Thiol (-SH): The mercapto group is exceptionally sensitive to oxidation. Under aerobic conditions, particularly at neutral or basic pH where the more reactive thiolate anion (S⁻) is formed, it can readily oxidize to form disulfide-linked dimers.[2] This process can be catalyzed by trace metal ions.

• Aromatic Amine (-NH₂): While less reactive than the thiol, the amino group is also prone to oxidation, which can lead to the formation of colored impurities and complex degradation products.[3] Its basicity also means it can be protonated in acidic media, which can influence the overall stability profile.

These competing degradation pathways make solvent selection and handling protocols paramount for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the immediate visual signs of degradation in my sample or solution?

A1: The most common indicators of degradation are a rapid change in color and the formation of precipitates.

• Color Change: Freshly prepared solutions should be nearly colorless to pale yellow. The development of a yellow, brown, or even black color often signifies oxidation of the amine and/or thiol moieties.[1]

• Acrid Odor: The release of hydrogen bromide (HBr) gas, which has a sharp, pungent smell, is a clear sign of dehydrobromination of the α-bromo ketone.[1]

• Precipitate Formation: The formation of an insoluble solid may indicate the creation of disulfide-linked dimers, which are often less soluble than the parent monomer.

Q2: What is the best way to store the solid compound for maximum shelf life?

A2: To minimize degradation, the solid compound should be stored in a cool, dark, and dry environment under an inert atmosphere.[1] We recommend storing it in a tightly sealed container inside a freezer (-20°C or lower), with the container backfilled with argon or nitrogen to displace air and moisture.

Q3: Which solvents are recommended for dissolving the compound for immediate experimental use?

A3: For short-term use, dry, aprotic solvents are generally the best choice.

• Aprotic Polar Solvents: Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) can be used, but solutions should be prepared fresh and used immediately. Be aware that trace water in these hygroscopic solvents can initiate degradation.

• Aprotic Non-Polar Solvents: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) may be suitable, depending on the required concentration.[4] These are often a better choice as they are less nucleophilic and less likely to promote dehydrobromination than polar aprotic solvents.

Always use solvents from a freshly opened bottle or those that have been properly dried and de-gassed to minimize exposure to water and oxygen.

Q4: Are there any solvents I should absolutely avoid?

A4: Yes. Protic solvents and basic solutions should be avoided.

• Protic Solvents: Water, methanol, and ethanol can act as nucleophiles, leading to the solvolysis of the bromo-ketone.

• Aqueous Buffers: The stability in aqueous systems is highly pH-dependent and generally poor.[5] Basic conditions (pH > 7) will significantly accelerate both thiol oxidation and dehydrobromination.[6] While acidic conditions (pH < 4) may protonate the amine and stabilize it against oxidation, they can catalyze other degradation pathways.[7]

• Amine-based Solvents: Solvents like pyridine or triethylamine should be avoided as their basic nature will catalyze rapid dehydrobromination.[1]

Q5: How significant is light exposure as a degradation factor?

A5: Photostability is a significant concern. Both aromatic ketones and amines can be light-sensitive, undergoing photochemical degradation.[8][9] All solutions containing this compound should be protected from light by using amber vials or by wrapping the container in aluminum foil.

Troubleshooting Guide

Problem Encountered	Probable Cause(s)	Recommended Solution(s)
Solution immediately turns dark brown upon dissolving the solid.	Rapid oxidation of the thiol and/or amine groups due to dissolved oxygen in the solvent.	Use a solvent that has been thoroughly de-gassed by sparging with argon or nitrogen for 15-20 minutes prior to use. Prepare the solution under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).
HPLC analysis shows multiple new peaks within minutes of sample preparation.	The compound is highly unstable in the chosen HPLC mobile phase or sample diluent.	Analyze the sample immediately after preparation. Develop a "stability-indicating" HPLC method where the sample is diluted in a cold, aprotic, and preferably de-gassed solvent (like anhydrous acetonitrile) just before injection. Ensure the mobile phase is not strongly basic.[10]
Reaction yield is consistently low, and starting material is absent from TLC/LC-MS.	The compound may have degraded in the reaction solvent before the other reagents were added or before the reaction reached the optimal temperature.	Add the 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one to the reaction mixture last, and if possible, at a reduced temperature. Ensure the reaction solvent is anhydrous and de-gassed.
A white, insoluble material crashes out of an organic solution.	Formation of the disulfide-linked dimer via oxidation of the thiol group.	Work under strictly anaerobic and anhydrous conditions. Consider adding a non-interfering reducing agent if compatible with your downstream chemistry, though this is not ideal. The best solution is prevention through inert atmosphere techniques.

Stability Profile Summary

The following table provides a qualitative summary of the expected stability of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one in various solvent classes. This data is inferred from the known chemistry of its functional groups.

Solvent Class	Example Solvents	Predicted Stability	Primary Degradation Pathway(s)	Recommendations
Aprotic Non-Polar	Dichloromethane, THF	Moderate	Oxidation (if O₂ present), Photodegradation	Best choice for short-term use. Use anhydrous, de-gassed solvent. Protect from light.
Aprotic Polar	DMF, DMSO, Acetonitrile	Low to Moderate	Oxidation, Dehydrobromination, Solvolysis (if wet)	Use only if necessary for solubility. Must be anhydrous and de-gassed. Prepare fresh and use immediately.
Protic Polar	Methanol, Ethanol	Poor	Solvolysis, Oxidation	Avoid for dissolution. May be used as a reaction solvent if it is a reactant, but expect side products.
Aqueous (Acidic, pH < 4)	0.1 M HCl	Poor	Hydrolysis, other acid-catalyzed reactions	Not recommended for storage. Protonation of the amine may slow oxidation but other pathways dominate.[11]
Aqueous (Neutral/Basic, pH > 7)	Water, PBS, 0.1 M NaOH	Very Poor	Thiol Oxidation, Dehydrobromination, Hydrolysis	Avoid completely. Degradation is often instantaneous.[5][6]

Visualizing Degradation: Potential Pathways

The following diagram illustrates the primary degradation routes discussed. Understanding these pathways is key to troubleshooting and designing robust experimental conditions.

Caption: Potential degradation pathways for 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one.

Experimental Protocols

Protocol 1: Preparation of a Standard Stock Solution

This protocol details the best practices for preparing a solution for immediate use in a chemical reaction or analytical run.

Objective: To prepare a solution of known concentration while minimizing immediate degradation.

Materials:

• 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (stored at ≤ -20°C under inert gas)

• Anhydrous, de-gassed solvent (e.g., Dichloromethane)

• Volumetric flask (dried in an oven and cooled under vacuum or inert gas)

• Gas-tight syringe or cannula

• Source of dry Argon or Nitrogen gas

Procedure:

• Allow the sealed container of the compound to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture.

• Place the oven-dried volumetric flask on a balance and tare.

• Working under a gentle positive pressure of inert gas, quickly weigh the desired amount of the compound directly into the flask.

• Seal the flask with a septum.

• Using a gas-tight syringe, add the de-gassed solvent to the flask up to approximately 90% of the final volume.

• Gently swirl the flask to dissolve the solid completely.

• Once dissolved, carefully add solvent to the calibration mark.

• Use the solution immediately. Do not store solutions, even at low temperatures, as degradation will occur.

Protocol 2: Preliminary Stability Assessment by HPLC

This protocol allows a user to determine the short-term stability of the compound in a specific solvent or solution (e.g., a reaction buffer or HPLC diluent). This is a critical self-validating step before beginning larger-scale experiments.

Objective: To quantify the degradation of the compound over a short time course in a chosen solvent.

Materials:

• Freshly prepared stock solution from Protocol 1.

• The solvent/solution to be tested (e.g., reaction buffer, mobile phase).

• Validated HPLC system with a suitable detector (e.g., UV-Vis at an appropriate wavelength).

• Autosampler vials (amber glass recommended).

Procedure:

• Prepare a solution of the compound in the test solvent at the desired concentration (e.g., 10 µg/mL).

• Immediately transfer the solution to several autosampler vials.

• Place the vials in the HPLC autosampler, maintained at a constant temperature (e.g., 10°C).

• Inject the first sample immediately (this is the T=0 time point).

• Program the HPLC to automatically inject subsequent samples from the other vials at defined time intervals (e.g., T=15 min, 30 min, 60 min, 2 hr, 4 hr).

• Data Analysis:

  • Integrate the peak area of the parent compound at each time point.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample.

  • % Remaining = (Area_t / Area_t0) * 100

  • Observe the chromatogram for the appearance and growth of new peaks, which are indicative of degradation products.

  • Plot % Remaining vs. Time to visualize the stability profile. A loss of >5-10% may be considered significant, depending on the application.

This protocol provides crucial, real-world data on whether your chosen conditions are suitable for your experiment.

References

• BenchChem. (2025). Managing thermal instability of alpha-bromo ketones. BenchChem Technical Support.

• Fiane, A. E., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research. Available at: [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. Separation Science.

• Request PDF. (2025). Photochemical α-Bromination of Ketones Using N-Bromosuccinimide: A Simple, Mild and Efficient Method. ResearchGate. Available at: [Link]

• C.K. Scott. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. Available at: [Link]

• Vardan, P. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry. Available at: [Link]

• ResearchGate. (2025). Effect of solvent and temperature on the a-bromin- ation of acetophenone with NBS under microwave irradiation a. ResearchGate. Available at: [Link]

• Barbosa, F., et al. (2020). pH effect on stability and kinetics degradation of nitazoxanide in solution. Drug Analytical Research. Available at: [Link]

• Charlier, M., et al. (n.d.). PHOTOCHEMICAL REACTIONS OF AROMATIC KETONES WITH NUCLEIC ACIDS AND THEIR COMPONENTS–III. CHAIN BREAKAGE AND THYMINE DIMERIZATION IN BENZOPHENONE PHOTOSENSITIZED DNA*. Scilit. Available at: [Link]

• Nealon, D. A., & Henderson, A. R. (1977). Effect of serum pH on storage stability and reaction lag phase of human creatine kinase isoenzymes. PubMed. Available at: [Link]

• Barbosa, F., et al. (2020). pH effect on stability and kinetics degradation of nitazoxanide in solution. Drug Analytical Research. Available at: [Link]

• Vejerano, E. P., et al. (2023). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research. Available at: [Link]

• Reitmeier, C. A., & Vodovotz, Y. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. Food Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Effect of serum pH on storage stability and reaction lag phase of human creatine kinase isoenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pH effect on stability and kinetics degradation of nitazoxanide in solution | Drug Analytical Research [seer.ufrgs.br]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]
• 10. sepscience.com [sepscience.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Selectivity in Protein Modification with Thiol-Reactive Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical protocols for improving the selectivity of protein modification, with a focus on thiol-reactive chemistries analogous to those involving aminomercaptophenyl scaffolds, such as maleimides and disulfide re-bridging agents. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, ensuring you can develop robust, self-validating protocols.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during protein conjugation experiments.

Q1: What is the most critical factor for achieving selective modification of cysteine residues?

The pH of the reaction buffer is the single most critical parameter.[1] The optimal pH range for selectively targeting thiols (cysteine) over amines (lysine) with maleimide-based reagents is between 6.5 and 7.5.[2][3] Within this window, the cysteine thiol group (pKa ~8.5) is sufficiently nucleophilic to react efficiently, while the lysine amine group (pKa ~10.5) remains largely protonated and thus unreactive.[3]

Q2: My conjugation yield is very low or zero. What are the likely causes?

Several factors can lead to poor conjugation efficiency. The most common culprits include:

• Inefficient Reduction of Disulfides: If you are targeting native cysteines involved in disulfide bonds, they must first be reduced. Ensure you are using a sufficient molar excess of a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) and allowing adequate incubation time.

• Reagent Hydrolysis: Maleimide groups are susceptible to hydrolysis, especially at pH values above 7.5.[3] Always prepare reagent stock solutions in a dry, compatible solvent like DMSO and add them to the reaction buffer immediately before starting the conjugation.[2]

• Inaccessible Cysteine Residues: The target cysteine may be buried within the protein's structure, making it inaccessible to the modifying reagent.[4] This is a protein-specific issue that may require protein engineering to resolve.

• Amine Contaminants in Buffer: Buffers containing primary amines, such as Tris or glycine, will compete with the protein for the reagent, drastically reducing your yield.[5][6] Always use non-amine-containing buffers like PBS or HEPES.

Q3: I'm observing significant off-target labeling on lysine residues. How can I prevent this?

Off-target lysine modification is a classic sign of incorrect pH. At pH values above 7.5, lysine's primary amine becomes deprotonated and nucleophilic enough to react with maleimides, reducing selectivity.[3] To fix this:

• Strictly maintain the reaction pH between 6.5 and 7.5.

• Verify your buffer's pH with a calibrated meter.

• Avoid prolonged reaction times, which can increase the chance of slower, off-target reactions occurring.

Q4: My protein is precipitating during or after the reaction. What's happening?

Protein precipitation is often caused by over-modification or a change in the protein's isoelectric point (pI).

• Over-modification: Attaching too many, especially hydrophobic, molecules can disrupt the protein's tertiary structure and lead to aggregation.[5] Reduce the molar excess of the modifying reagent in your reaction.

• pH near Isoelectric Point (pI): If the conjugation reaction changes the overall charge of the protein, its pI may shift. If the final pI is close to the buffer pH, the protein's solubility can decrease dramatically.[5] Try performing the conjugation at a different pH or using a buffer with a different ionic strength.

Q5: How can I quickly confirm if any modification has occurred?

The simplest method is SDS-PAGE analysis. A successful conjugation will result in a noticeable upward shift in the molecular weight of the protein band compared to the unmodified control.[7] For more detailed characterization, techniques like mass spectrometry are required.[8][9]

Troubleshooting Guide: From Problem to Solution

This section provides a more detailed, systematic approach to resolving complex experimental issues.

Problem: Low or Inconsistent Conjugation Efficiency

Low yield is a multifaceted problem that requires methodical troubleshooting. The workflow below outlines a logical sequence of checks and optimizations.

Caption: Troubleshooting Workflow for Low Conjugation Yield.

Optimization of Key Reaction Parameters

For consistent results, key parameters should be systematically optimized. Use the following table as a starting point.

Parameter	Recommended Range	Rationale & Key Considerations
pH	6.5 - 7.5	Balances thiol reactivity with selectivity against amines. Crucial for success.[2][3]
Temperature	4°C to 25°C (Room Temp)	Lower temperatures can reduce hydrolysis and side reactions but may require longer incubation times.[6]
Molar Excess of Reagent	5 to 20-fold	A higher excess drives the reaction to completion but increases the risk of over-modification and precipitation.[3]
Reaction Time	1 to 4 hours	Monitor reaction progress over time to find the optimal endpoint before side reactions become significant.
Protein Concentration	> 1 mg/mL	Higher concentrations can improve reaction kinetics but may also increase aggregation risk.[5]

Problem: Poor Selectivity & Off-Target Modification

Achieving high selectivity is paramount for generating homogenous bioconjugates. This is especially true in applications like antibody-drug conjugates (ADCs), where a defined drug-to-antibody ratio (DAR) is critical.[10]

Caption: Decision Tree for Improving Reaction Selectivity.

Disulfide Re-bridging Considerations:

A key application for aminomercaptophenyl analogues and other bis-reactive linkers is the re-bridging of native interchain disulfide bonds in antibodies.[10][11] This strategy offers a site-selective method to produce homogeneous ADCs with a defined DAR.[12][13] Success requires careful control over the initial reduction step to yield free thiols, followed by the addition of the linker to covalently re-connect the antibody chains.[12] Incomplete re-bridging can lead to a heterogeneous mixture of species, including half-antibody fragments.[10]

Experimental Protocols

These protocols provide a validated starting point for your experiments. Always perform a small-scale trial before committing to a large-scale reaction.

Protocol 1: General Cysteine-Selective Protein Labeling

This procedure details the labeling of a protein containing accessible, reduced cysteine residues.

• Protein Preparation:

  • Buffer exchange the protein into an amine-free buffer (e.g., PBS, 100 mM sodium phosphate, 150 mM NaCl, 2 mM EDTA, pH 7.2). This can be done by dialysis or using a desalting column.[5]

  • Ensure the final protein concentration is between 1-5 mg/mL.

  • If targeting cysteines in disulfide bonds: Add TCEP-HCl solution to the protein to a final concentration of 10-fold molar excess over the protein. Incubate for 1-2 hours at 37°C.[12]

• Reagent Preparation:

  • Immediately before use, dissolve the aminomercaptophenyl or maleimide reagent in anhydrous DMSO to create a 10-20 mM stock solution.[2]

• Conjugation Reaction:

  • While gently stirring the protein solution, add the reagent stock solution to achieve a final 10- to 20-fold molar excess over the protein.[3] The final DMSO concentration in the reaction should ideally be below 10% (v/v).

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification:

  • Remove unreacted small molecules and byproducts by size-exclusion chromatography (SEC), dialysis, or using centrifugal ultrafiltration devices.[14][15] The chosen method should be appropriate for the size of your protein.

Protocol 2: Disulfide Re-bridging of an IgG1 Antibody

This protocol is tailored for generating a homogeneous antibody conjugate by re-bridging all four interchain disulfide bonds.

• Antibody Reduction:

  • Prepare the antibody (e.g., Trastuzumab) at 2-5 mg/mL in PBS buffer (pH 7.4) containing 2 mM EDTA.

  • Add a fresh solution of TCEP-HCl to a final 10-fold molar excess.

  • Incubate at 37°C for 1 hour to ensure complete reduction of the interchain disulfides.[12][16]

• Re-bridging Reaction:

  • Prepare a stock solution of your bis-reactive re-bridging agent (e.g., a divinylpyrimidine or bis-sulfone reagent) in DMSO.

  • Add the re-bridging agent to the reduced antibody solution. The optimal stoichiometry can vary, but a 10-fold excess is a common starting point for linkers that bridge a single disulfide.[16] For "all-in-one" linkers that bridge all four disulfides, a near 1:1 linker-to-antibody ratio is used.[12]

  • Incubate at 37°C for 4 hours.[12]

• Purification and Characterization:

  • Purify the antibody conjugate using SEC (e.g., a Superdex 200 column) to remove excess linker and any aggregated protein.[9]

  • Analyze the product by non-reducing SDS-PAGE and mass spectrometry to confirm successful re-bridging and determine the final DAR.

Characterization of Protein Conjugates

Proper analytical characterization is essential to validate the outcome of your conjugation reaction.[8] A multi-faceted approach is recommended to confirm identity, purity, and homogeneity.

Analytical Technique	Information Provided	Expected Outcome for Successful Conjugation
SDS-PAGE	Molecular Weight Shift, Purity	A distinct band shift upwards compared to the unmodified protein. A single, sharp band indicates homogeneity.
UV-Vis Spectroscopy	Drug-to-Antibody Ratio (DAR)	Allows calculation of average payload per protein if the payload has a unique absorbance wavelength.[17]
Size-Exclusion HPLC (SEC-HPLC)	Aggregation & Purity	A single, sharp peak at the expected retention time. Absence of high molecular weight species (aggregates).[9]
Ion-Exchange HPLC (IEX-HPLC)	Charge Heterogeneity	Conjugation often alters the protein's surface charge, leading to a shift in retention time. A narrow peak suggests a uniform product.[14][18]
Mass Spectrometry (ESI-MS, MALDI-TOF)	Precise Mass, DAR Distribution	Confirms the covalent addition of the payload and provides an exact mass distribution, revealing the different DAR species present.[8][9]

References

• Protein Characterization Techniques for Biologics Development. Mabion. 8

• Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. (2024) Bioconjugation Techniques.

• Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. (2023). 18

• Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. (2024). 2

• Current Status of Analytical Techniques for Characterization of Protein Stability. (2018) Journal of Pharmaceutical Sciences. 9

• Analyzing protein conjugation reactions for antibody-drug conjugate synthesis using polarized excitation emission matrix spectroscopy. Biotechnology and Bioengineering. 17

• Bioconjugation Troubleshooting Guide. Vector Labs. 5

• Selective N-terminal modification of peptides and proteins: Recent progresses and applications. (2022) Chinese Chemical Letters. 19

• Purification of Modified Therapeutic Proteins Available on the Market: An Analysis of Chromatography-Based Strategies. (2021) Frontiers in Bioengineering and Biotechnology. 14

• Chemical Modification of Proteins at Cysteine: Opportunities in Chemistry and Biology. (2009) University of Oxford. 20

• Novel disulfide re-bridging strategy for the synthesis of antibody-drug conjugates (ADCs). Royal Society of Chemistry. 10

• All-in-one disulfide bridging enables the generation of antibody conjugates with modular cargo loading. Royal Society of Chemistry. 12

• The Michael Addition: An In-Depth Technical Guide to the Reactivity of Maleimide Groups with Thiols. Benchchem. 1

• Homogeneous antibody-drug conjugates via site-selective disulfide bridging. SciSpace. 13

• Endogenous coupling of amino acids and Disulfide re bridging strategy. Genemedi. 11

• Protein purification. Abcam. 15

• Bioconjugation Chemistry: Challenges and Solutions. (2022) kbDNA. 4

• Disulfide re-bridging reagents for single-payload antibody-drug conjugates. National Institutes of Health. 16

• Technical Support Center: Optimizing pH for Selective Maleimide-Thiol Reactions. Benchchem. 3

• Optimizing pH and buffer conditions for reactions with Amino-PEG10-Amine. Benchchem. 6

• Application Notes and Protocols for Protein Labeling with m-PEG6-Br. Benchchem. 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Bioconjugation Chemistry: Challenges and Solutions [kbdna.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Protein Characterization Techniques for Biologics Development | Mabion [mabion.eu]
• 9. biopharma-asia.com [biopharma-asia.com]
• 10. Novel disulfide re-bridging strategy for the synthesis of antibody-drug conjugates (ADCs) - American Chemical Society [acs.digitellinc.com]
• 11. genemedi.net [genemedi.net]
• 12. All-in-one disulfide bridging enables the generation of antibody conjugates with modular cargo loading - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. Purification of Modified Therapeutic Proteins Available on the Market: An Analysis of Chromatography-Based Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protein purification | Abcam [abcam.com]
• 16. Disulfide re-bridging reagents for single-payload antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Analyzing protein conjugation reactions for antibody‐drug conjugate synthesis using polarized excitation emission matrix spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Selective N-terminal modification of peptides and proteins: Recent progresses and applications [ccspublishing.org.cn]
• 20. users.ox.ac.uk [users.ox.ac.uk]

Technical Support Center: Handling &amp; Work-Up of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Welcome to the Technical Support Center. Handling bifunctional molecules like 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one requires extreme precision. This molecule is a "ticking time bomb" in the separatory funnel because it contains both highly nucleophilic moieties (a 2-aminothiophenol ring) and a highly electrophilic moiety (a

-bromo ketone).

Without strict environmental, thermal, and pH control during work-up, the molecule will rapidly undergo self-destruction via oxidative dimerization, base-catalyzed E2 elimination, or polycondensation. This guide provides the mechanistic rationale and self-validating protocols needed to isolate your product intact.

Part 1: Quantitative Stability Data

Understanding the half-life of your target molecule in the extraction funnel is critical. The table below summarizes the dominant reactive species and expected stability at various work-up pH levels.

Work-up pH	Dominant Reactive Species	Primary Degradation Pathway	Estimated Half-Life in Extract
pH > 8	Thiolate (-S⁻), Free Amine (-NH₂)	E2 Elimination (Vinyl Ketone) & Thiol-Michael Polymerization	< 5 minutes
pH 6–7	Free Thiol (-SH), Free Amine (-NH₂)	Disulfide Oxidation & Intermolecular SN2	~ 30–60 minutes
pH 3–4	Protonated Amine (-NH₃⁺), Thiol (-SH)	Stable (Nucleophilicity masked)	> 24 hours
pH < 2	Di-cationic (-NH₃⁺, -OH₂⁺)	Trapped in aqueous phase (Product loss)	N/A (Fails extraction)

Part 2: Mechanistic Degradation Pathways

To successfully isolate the product, you must understand how it degrades. The diagram below illustrates the divergent pathways triggered by improper work-up conditions.

Fig 1. Divergent degradation pathways vs. stabilization via pH control.

Part 3: Troubleshooting & FAQs

Q1: My crude NMR shows a massive loss of the -CH₂-Br signals and the appearance of vinylic protons. What happened? A: This is caused by base-induced E2 elimination. The

-bromo ketone moiety is highly sensitive to basic conditions. If your work-up pH exceeded 7, the base abstracts an alpha-proton, eliminating HBr to form an -unsaturated ketone (a vinyl ketone). This intermediate is a potent Michael acceptor. Ensure your quench maintains a strict pH of 3–4.

Q2: I am isolating a major byproduct with a mass of [2M - 2]. How do I prevent this? A: You are observing the oxidative dimer. 2-Aminothiophenols oxidize rapidly in air to form 1[1]. To prevent this, degas your extraction solvents with Argon and incorporate a water-soluble, non-nucleophilic reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) into your aqueous wash[2].

Q3: During concentration, my clear organic layer turns into an insoluble polymeric gel. Why? A: Concentration increases the molarity of your reactive species. If the thiol and amine are not sufficiently masked (or if residual base is present), they will undergo intermolecular SN2 reactions with the alkyl bromide or 3[3] leading to rapid 4[4]. Keep the rotary evaporator bath below 30 °C and ensure the organic layer was thoroughly washed with slightly acidic brine prior to drying.

Part 4: Optimized Work-Up Protocol (Self-Validating)

Objective: Isolate the target molecule while suppressing disulfide oxidation and intermolecular alkylation.

Step 1: Acidic Quench & Reduction

• Action: Cool the crude reaction mixture to 0–5 °C. Slowly add a pre-chilled aqueous solution of 0.1 M HCl containing 1 mM TCEP.

• Causality: The HCl drops the pH to ~3.5. Because the pKa of the aniline is ~4.6, it becomes protonated (-NH₃⁺), while the thiol (pKa ~6.5) remains neutral (-SH). This effectively neutralizes their nucleophilicity. TCEP reduces any incipient disulfides without acting as a nucleophile toward the alkyl bromide.

Step 2: Liquid-Liquid Extraction

• Action: Add cold Ethyl Acetate (EtOAc) that has been degassed via Argon sparging. Partition the layers.

• Self-Validation Check (Aqueous): Before discarding the aqueous layer, take a 100 µL aliquot and add 1 drop of Ellman’s Reagent (DTNB). A bright yellow color indicates the presence of free thiols, meaning your product is trapped in the aqueous phase (pH is too low, making it a di-cation). If yellow, carefully adjust the aqueous phase to pH 4.0 using 0.1 M NaHCO₃ and re-extract.

Step 3: Washing

• Action: Wash the combined organic layers with degassed, slightly acidic brine (pH ~4).

• Causality: This removes residual water-soluble impurities without introducing basic conditions that could trigger E2 elimination of the

  -bromide.

Step 4: Drying & Concentration

• Action: Dry over anhydrous Na₂SO₄. Filter and concentrate in vacuo with the water bath strictly ≤ 30 °C. Backfill the rotary evaporator with Argon, not air.

• Self-Validation Check (Organic): Spot the organic layer on a silica TLC plate before concentration. A baseline streak indicates that oligomerization has already begun. If observed, immediately filter through a short pad of silica to remove polymers before applying heat.

• Causality: MgSO₄ is avoided as its Lewis acidity can sometimes coordinate with the amine/ketone, promoting degradation. Low temperature prevents thermal oligomerization.

Part 5: Work-Up Workflow Diagram

Fig 2. Optimized biphasic extraction workflow for zwitterionic-like thiols.

References

• Benchchem. Technical Support Center: Optimizing Condensation Reactions of 2-Aminothiophenols. 1

• Google Patents. EP2791184B1 - Process for removing thiocarbonylthio groups from raft polymers. 2

• NIH (PMC). Chemistry of Polythiols and Their Industrial Applications.3

• Royal Society of Chemistry. CHAPTER 9: Thiolactones as Functional Handles for Polymer Synthesis and Modification.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. EP2791184B1 - Process for removing thiocarbonylthio groups from raft polymers - Google Patents [patents.google.com]
• 3. Chemistry of Polythiols and Their Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

A Guide to the Structural Validation of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one by NMR and Mass Spectrometry

Introduction: The Imperative of Structural Integrity in Bifunctional Molecules

In the landscape of modern drug development and chemical biology, bifunctional molecules are of significant interest. These agents, which include modalities like Proteolysis Targeting Chimeras (PROTACs), are engineered to bring two proteins into proximity to induce a specific biological outcome.[1][2] The compound 1-(4-amino-3-mercaptophenyl)-3-bromopropan-1-one is a quintessential example of a heterobifunctional scaffold. Its distinct reactive sites—the nucleophilic amine and thiol groups on the phenyl ring and the electrophilic bromopropyl chain—make it a valuable intermediate for synthesizing more complex molecules.[3][4]

However, the synthetic route to such a molecule can yield various isomers or byproducts. Therefore, unambiguous confirmation of its structure is not merely a procedural step but a foundational requirement for its application. An incorrect structure would invalidate all subsequent experimental data. This guide provides an in-depth, practical comparison of how Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) serve as complementary, powerful tools for the definitive structural validation of this target molecule. We will compare the theoretically predicted spectral data against representative experimental results, demonstrating the logical process of structural elucidation.

Predicted Spectral Characteristics

Before any analysis, a meticulous examination of the proposed structure allows us to predict the key signals we expect to observe. This forms the basis of our validation.

Structure: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one Molecular Formula: C₉H₁₀BrNOS Molecular Weight: 276.15 g/mol (Monoisotopic Mass: 274.9666 u)

• ¹H NMR: We anticipate signals for eight distinct protons. The aromatic region should show a complex pattern for the three protons on the substituted benzene ring. The aliphatic region should feature two triplets corresponding to the two methylene (-CH₂-) groups of the bromopropanoyl chain. The amine (-NH₂) and thiol (-SH) protons are also expected, though their shifts can be variable.

• ¹³C NMR: The spectrum should display nine unique carbon signals, including six for the aromatic ring and three for the aliphatic side chain (one carbonyl and two methylenes).[5]

• Mass Spectrometry: The mass spectrum should show a molecular ion peak cluster characteristic of a molecule containing one bromine atom, with two major peaks of nearly equal intensity separated by 2 Da (for the ⁷⁹Br and ⁸¹Br isotopes).[6]

Experimental Workflow for Structural Validation

A robust validation strategy integrates data from multiple analytical techniques. The workflow below ensures high-confidence structural confirmation.

Caption: Key HMBC correlations linking the aromatic and aliphatic parts.

• HMBC Correlation (H-a to C=O and C-1): The proton at 3.53 ppm (H-a) shows a correlation to the carbonyl carbon at 194.6 ppm and the aromatic carbon at 121.7 ppm (C-1). This is irrefutable evidence that the propanone chain is attached to the C-1 position of the phenyl ring.

• HMBC Correlation (H-2/H-6 to C=O): The aromatic protons ortho to the carbonyl group (H-2 and H-6) both show correlations to the carbonyl carbon (194.6 ppm), further cementing the connection between the ring and the side chain.

Mass Spectrometry Analysis

MS provides the molecular formula and confirms the presence of key elements, acting as a final, crucial check. Table 3: Comparison of Predicted and Experimental High-Resolution MS Data

Parameter	Predicted Value	Experimental Value	Interpretation
Molecular Ion [M+H]⁺ (⁷⁹Br)	275.9741	275.9738	Confirms elemental composition C₉H₁₁BrNOS⁺
Molecular Ion [M+H]⁺ (⁸¹Br)	277.9721	277.9719	Confirms elemental composition C₉H₁₁⁸¹BrNOS⁺
Isotopic Ratio (⁷⁹Br/⁸¹Br)	~1:1	~1:1	Characteristic isotopic signature of bromine. [6]

The high-resolution data provides a mass measurement with high accuracy (typically <5 ppm error), which allows for the confident determination of the elemental formula. The observation of the [M+H]⁺ and [M+2+H]⁺ peaks in an approximate 1:1 ratio is the definitive signature of a molecule containing a single bromine atom, ruling out other potential halogenated byproducts.

Comparison of Techniques for Structural Validation

Technique	Primary Information Provided	Strengths	Limitations
¹H & ¹³C NMR	Detailed connectivity (atom-to-atom bonding), chemical environment of each nucleus, stereochemistry. [7][8]	Non-destructive, provides rich structural detail, highly reproducible. [9]	Relatively low sensitivity, requires larger sample amounts, complex spectra can be difficult to interpret. [8]
2D NMR	Unambiguous assignment of complex spectra, confirmation of through-bond correlations (COSY, HMBC) and through-space correlations (NOESY). [10]	Resolves spectral overlap, essential for complex molecules.	Can be time-consuming to acquire and process.
HRMS	Exact molecular weight and elemental formula. [11][12]	Extremely high sensitivity (femtomole to attomole), provides definitive molecular formula.	Destructive, provides little to no information on isomerism or connectivity without MS/MS. [13]

NMR and MS are not competing techniques but are powerfully synergistic. [13][14]MS provides the molecular formula, answering "what is it made of?". NMR provides the constitutional formula, answering "how is it put together?". For 1-(4-amino-3-mercaptophenyl)-3-bromopropan-1-one, MS confirms the expected atoms are present in the correct number, while NMR confirms they are connected in the correct sequence.

Conclusion

The structural validation of a synthetic intermediate like 1-(4-amino-3-mercaptophenyl)-3-bromopropan-1-one is a critical step that underpins its use in further research. Through the systematic application of NMR and MS, we can achieve an exceptionally high degree of confidence in the compound's structure. The ¹H and ¹³C NMR data, supported by 2D correlation experiments, definitively establish the atomic connectivity and substitution pattern. High-resolution mass spectrometry provides orthogonal confirmation of the molecular weight and elemental composition, crucially verifying the presence of the bromine atom through its distinct isotopic signature. The congruence between the predicted and experimental data across these complementary techniques provides an unambiguous and robust validation of the target structure.

References

• Arai, R., et al. (2001). Design of the linkers which effectively separate domains of a bifunctional fusion protein. Protein Engineering, Design and Selection, 14(8), 529–532. Available at: [Link]

• Royal Society of Chemistry. (2013). 1H- and 13C-NMR for - Rsc.org. Electronic Supplementary Material (ESI) for Chemical Communications. Available at: [Link]

• WuXi Biology. (n.d.). Bifunctional Molecules: A Diverse New Modality That Unlocks New Target Classes. Available at: [Link]

• Dekić, V., et al. (2013). 1H and 13C NMR spectral assignments of an amino acid-coumarin hybrid. Facta Universitatis, Series: Physics, Chemistry and Technology, 11(1), 101-107. Available at: [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Available at: [Link]

• Levengood, M. R., et al. (2020). Design and Validation of Linkers for Site-Specific Preparation of Antibody–Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site. Molecules, 25(18), 4238. Available at: [Link]

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• SciSpace. (2013). 1h and 13c nmr spectral assignments of an amino acid-coumarin hybrid. Available at: [Link]

• Sonneck, M., et al. (2020). 1-(4-Bromophenyl)-3-chloropropan-1-one. IUCrData, 5(7). Available at: [Link]

• TMP Chem. (2021, March 2). Organic Chemistry NMR structural elucidation for aromatic ketone help with problem solving. YouTube. Available at: [Link]

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assessing the purity of synthesized 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

An In-Depth Comparative Guide to Assessing the Purity of Synthesized 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

For researchers, scientists, and drug development professionals, the synthesis of a novel compound is but the first step. The true measure of success lies in its purity. This is particularly critical for reactive intermediates like 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, a versatile building block whose downstream utility in complex syntheses is directly dictated by the absence of confounding impurities. The presence of unreacted starting materials, isomeric by-products, or degradation products can lead to failed reactions, compromised yields, and difficult-to-remove impurities in subsequent steps, ultimately impacting project timelines and costs.

This guide provides a comprehensive, multi-faceted strategy for the purity assessment of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one. We will move beyond simple protocols to explain the scientific rationale behind employing a suite of orthogonal analytical techniques. This self-validating system ensures a robust and reliable determination of purity, consistent with the stringent requirements of pharmaceutical development. The principles and methodologies discussed herein are grounded in established analytical chemistry and align with regulatory expectations for impurity characterization.[1][2]

The Imperative of an Orthogonal Analytical Approach

No single analytical technique can provide a complete picture of a compound's purity. Each method interrogates the sample based on different physicochemical properties. By combining several orthogonal (i.e., independent) methods, we create a powerful, cross-validating system. For instance, a compound may appear pure by High-Performance Liquid Chromatography (HPLC), but Nuclear Magnetic Resonance (NMR) might reveal the presence of a structurally similar isomeric impurity that co-elutes. Similarly, Mass Spectrometry (MS) can identify impurities by their mass, which might be missed by a non-specific UV detector in HPLC. This integrated approach is the bedrock of trustworthy analytical science.

dot

Caption: Orthogonal workflow for comprehensive purity assessment.

Thin-Layer Chromatography (TLC): The Rapid Qualitative Screen

TLC is an indispensable first-pass technique for analyzing reaction mixtures and purified products.[3] It separates compounds based on their differential partitioning between a solid stationary phase (typically silica gel) and a liquid mobile phase.[4] Its primary value lies in its speed, simplicity, and ability to quickly visualize the number of components in a sample.

Expertise & Rationale: For 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, the presence of polar amino and thiol groups, and a moderately polar ketone, suggests strong interaction with a silica plate. We select a mobile phase of intermediate polarity, such as a mixture of ethyl acetate and hexanes, to achieve good separation. An unreacted aminothiophenol starting material, being more polar, will have a lower Retention Factor (Rf), while less polar by-products will travel further up the plate.

Experimental Protocol: TLC Analysis

• Plate Preparation: On a silica gel-coated TLC plate, lightly draw a pencil line about 1 cm from the bottom.[5][6]

• Sample Preparation: Dissolve a small amount (~1 mg) of the synthesized compound in a volatile solvent like dichloromethane or ethyl acetate (~0.5 mL).

• Spotting: Use a capillary tube to apply a small spot of the dissolved sample onto the pencil line.[5] Allow the solvent to evaporate completely.

• Development: Place the plate in a sealed chamber containing the developing solvent (e.g., 30:70 ethyl acetate:hexanes).[6] Ensure the solvent level is below the baseline. Allow the solvent to ascend via capillary action until it is about 1 cm from the top of the plate.

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots under UV light (254 nm), circling any dark spots.[3] Further visualization can be done in an iodine chamber.

• Rf Calculation: Calculate the Rf value for each spot: Rf = (distance traveled by spot) / (distance traveled by solvent front).[4]

Data Presentation & Interpretation

Compound	Expected Rf (30:70 EtOAc:Hex)	Observation
Synthesized Product (Batch 123)	0.45	Major spot observed. A faint secondary spot at Rf 0.15 suggests a more polar impurity.
Reference Standard	0.45	Single, well-defined spot.
4-Amino-3-mercaptophenol (Impurity)	0.15	Corresponds to the secondary spot in the synthesized batch, likely unreacted starting material.

A single spot with an Rf matching the reference standard suggests high purity. Multiple spots indicate the presence of impurities.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

HPLC is the gold standard for determining the purity of pharmaceutical compounds and intermediates. It offers high resolution, sensitivity, and, most importantly, accurate quantification.[7] For our target compound, a reverse-phase HPLC method using a C18 column is the logical choice, as it effectively separates moderately polar organic molecules.

Expertise & Rationale: We employ a gradient elution method, starting with a higher aqueous composition and gradually increasing the organic solvent (e.g., acetonitrile). This ensures that highly polar impurities elute early, while the main compound and any non-polar impurities are effectively resolved and eluted as sharp peaks. A photodiode array (PDA) detector is used to monitor the elution at multiple wavelengths, which can help distinguish between impurities with different chromophores.

Experimental Protocol: Reverse-Phase HPLC

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation: Accurately weigh ~5 mg of the synthesized compound and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 0.5 mg/mL stock solution. Further dilute to a working concentration of ~0.05 mg/mL.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: PDA at 254 nm.

  • Gradient Program:

    • 0-2 min: 95% A, 5% B

    • 2-15 min: Linear gradient to 5% A, 95% B

    • 15-18 min: Hold at 5% A, 95% B

    • 18-20 min: Return to 95% A, 5% B (re-equilibration).

Data Presentation & Interpretation

The purity is calculated based on the peak area percentage.

Peak ID	Retention Time (min)	Peak Area	Area %	Identity
1	3.1	15,200	0.4%	Unknown Impurity 1
2	9.8	3,785,000	99.3%	Target Compound
3	11.2	11,450	0.3%	Unknown Impurity 2

An area percentage of >99% for the main peak indicates high purity. Any peaks above the reporting threshold (typically 0.05% as per ICH guidelines) must be reported and, if above the identification threshold, structurally characterized.[2][8]

Liquid Chromatography-Mass Spectrometry (LC-MS): Definitive Impurity Identification

While HPLC quantifies impurities, LC-MS identifies them.[9][10] By coupling the separation power of LC with the detection power of MS, we can obtain the molecular weight of each impurity peak observed in the chromatogram.[11]

Expertise & Rationale: For our compound, which contains a basic amino group, Electrospray Ionization (ESI) in positive ion mode is highly effective. The mass spectrometer will detect the protonated molecule [M+H]+. A key diagnostic feature will be the isotopic pattern for bromine. Natural bromine is a ~1:1 mixture of 79Br and 81Br, so any bromine-containing fragment will appear as a pair of peaks separated by 2 mass units, providing confident identification.[12]

Experimental Protocol: LC-MS Analysis

The LC conditions are typically identical to the HPLC method to allow for direct correlation of peaks.

• LC Method: Use the same column, mobile phases, and gradient as the HPLC protocol.

• MS Conditions:

  • Ionization Mode: ESI Positive.

  • Mass Range: 100-500 m/z.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

Data Presentation & Interpretation

HPLC RT (min)	Observed [M+H]+ (m/z)	Key Isotopic Pattern	Proposed Identity
9.8	290.0 / 292.0	1:1 ratio	Target Compound (C9H11Br NOS)
3.1	140.0	None	4-Amino-3-mercaptophenol (Starting Material)
11.2	366.0 / 368.0	1:1 ratio	By-product of di-acylation on the amine (C11H12BrClNO2S)

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Ultimate Structural Proof

NMR spectroscopy is the most powerful tool for unambiguous structure elucidation and can detect impurities that are invisible to other methods, such as isomers.[13] Both ¹H and ¹³C NMR spectra should be acquired.

Expertise & Rationale: The ¹H NMR spectrum will provide key information. We expect to see distinct signals for the aromatic protons, the CH2 groups of the propanone chain (which will be triplets due to coupling), the amino protons, and the thiol proton. The integration (area under the peaks) will confirm the ratio of protons in the molecule. The ¹³C NMR will show a specific number of signals corresponding to the unique carbon environments in the molecule.[14][15] Any unexpected signals would indicate the presence of impurities.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 10-15 mg of the synthesized compound in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d6). DMSO-d6 is chosen as it will not exchange with the -NH2 and -SH protons, allowing them to be observed.

• Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Experiments: ¹H NMR, ¹³C NMR.

  • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Data Presentation & Interpretation

¹H NMR (400 MHz, DMSO-d6):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.65	d	1H	Aromatic H
7.50	dd	1H	Aromatic H
6.80	d	1H	Aromatic H
5.80	s (broad)	2H	-NH2
5.10	s	1H	-SH
3.85	t	2H	-CH2-Br
3.50	t	2H	-CO-CH2-

The spectrum of the synthesized batch should be clean and match the reference standard. The absence of signals from starting materials or significant unassigned peaks validates the compound's structural integrity.

Elemental Analysis: Fundamental Compositional Verification

Elemental analysis provides the percentage composition of C, H, N, and S in the compound.[16] This technique is a fundamental check to ensure the empirical formula of the synthesized compound matches the theoretical formula.[17][18] A significant deviation (>0.4%) between the theoretical and experimentally found values can indicate the presence of impurities or residual solvent.

Experimental Protocol: Elemental Analysis

This analysis is typically performed by a dedicated analytical service using a CHNS combustion analyzer.

• Sample Preparation: Provide a high-purity, completely dry sample (~5 mg) to the analytical facility.

Data Presentation & Interpretation

For C9H10BrNOS (MW: 288.15 g/mol ):

Element	Theoretical %	Found % (Batch 123)	Deviation %
C	37.51	37.45	-0.06
H	3.50	3.53	+0.03
N	4.86	4.81	-0.05
S	11.13	11.08	-0.05

The close correlation between the theoretical and found values strongly supports the assigned structure and indicates a high degree of purity, free from significant amounts of inorganic impurities or solvents.

Conclusion

Assessing the purity of a synthesized intermediate like 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a rigorous, multi-step process that demands more than a single measurement. By systematically employing an orthogonal set of analytical techniques—TLC for rapid screening, HPLC for robust quantification, LC-MS for impurity identification, NMR for structural verification, and Elemental Analysis for compositional confirmation—we construct a comprehensive and trustworthy purity profile. This self-validating workflow ensures that the material meets the high standards required for its use in research, development, and manufacturing, ultimately contributing to the successful and efficient production of high-value target molecules.

References

• ICH. (2006, October 25). Impurities in new drug substances Q3A (R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• U.S. Food and Drug Administration. Guidance for Industry - Q3A Impurities in New Drug Substances.
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
• Onyx Scientific. An Effective Approach to HPLC Method Development.
• ChemCollective.
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• Resolvemass Laboratories. (2024, August 13). Identification of In-Process Organic Compounds using LCMS.
• Waters. A Study of the Analysis of Polybrominated Diphenyl Ether Flame Retardants by GC-MS/MS.
• BenchChem.
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• ResearchGate. (PDF) Comprehensive Analysis for Organo-bromine Compounds in Environmental Samples with GC/MS (EI/NCI).
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• ResearchGate. (2025, August 6). (PDF) Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples.
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• Canadian Science Publishing. PART III. CARBON-13 N.M.R. SPECTRA OF SUBSTITUTED ACETOPHENONES.
• ACS Publications. (2021, March 1). Fluoro-Substituted Acetophenone Derivatives Revealed by Through-Space 1H–19F and 13C–19F S.
• Azerbaijan Medical Journal. LC-MS-MS based Identification of process related impurities of 2-chloro-N-(9H-purin-6-yl) acetamide.
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• Quora. (2024, November 16).
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• Chemistry LibreTexts. (2022, May 5). 2.

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analytical techniques for the characterization of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

An Expert's Guide to the Analytical Characterization of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

As a key intermediate in the synthesis of various heterocyclic compounds, including novel pharmaceutical agents, the unequivocal structural confirmation and purity assessment of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one are paramount. This guide provides a comprehensive comparison of essential analytical techniques, offering field-proven insights and detailed protocols to ensure the integrity of this critical starting material.

The Analytical Strategy: A Multi-Pronged Approach

No single technique can provide a complete picture of a molecule's identity and purity. A robust characterization strategy relies on the synergistic and orthogonal application of multiple analytical methods. The data from each technique should corroborate the others, building a self-validating system for confident structural elucidation and quality control.

Our approach begins with mass spectrometry to confirm the molecular weight, followed by spectroscopic methods (NMR and FT-IR) to elucidate the detailed molecular structure and identify functional groups. Chromatographic techniques (HPLC) are then employed to determine purity, and finally, elemental analysis provides confirmation of the empirical formula.

Caption: Logical workflow for the comprehensive characterization of the target molecule.

Mass Spectrometry (MS): The First Checkpoint

Expertise & Experience: Mass spectrometry is the initial and most crucial step to verify that the reaction has yielded a product of the correct molecular weight. For 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (C₉H₁₀BrNOS), we expect a specific isotopic pattern due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). Electrospray Ionization (ESI) in positive ion mode is preferred as the primary amine and amide-like carbonyl can be readily protonated to form [M+H]⁺ ions.

Trustworthiness: The observation of the characteristic isotopic doublet for bromine provides a high degree of confidence in the presence of this element and serves as an internal validation of the mass measurement.

Comparative Analysis of Ionization Techniques

Technique	Principle	Suitability for Target Molecule	Expected Result
ESI	Soft ionization, forms ions from solution	High. Readily forms [M+H]⁺ ions.	m/z 273.98, 275.98
APCI	Atmospheric Pressure Chemical Ionization	Moderate. Suitable, but may cause more fragmentation.	m/z 273.98, 275.98
EI	Electron Impact (Hard Ionization)	Low. Prone to extensive fragmentation, molecular ion may be weak or absent.	Not recommended for primary analysis.

Experimental Protocol: ESI-MS

• Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurement.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• ESI Source Parameters (Positive Mode):

  • Capillary Voltage: 3.5 - 4.5 kV

  • Nebulizing Gas (N₂): 1.0 - 1.5 Bar

  • Drying Gas (N₂): 6 - 8 L/min at 200 °C

• Data Acquisition: Acquire data in the m/z range of 100-500.

• Analysis: Look for two major peaks separated by ~2 m/z units with nearly equal intensity, corresponding to the [M+H]⁺ ions containing ⁷⁹Br and ⁸¹Br. The measured accurate mass should be within 5 ppm of the theoretical value.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

Expertise & Experience: NMR is the most powerful technique for elucidating the precise atomic connectivity of the molecule. Both ¹H and ¹³C NMR are essential. The ¹H NMR will reveal the number of different types of protons, their integration (ratio), and their coupling patterns, which indicates neighboring protons. ¹³C NMR will identify all unique carbon environments. For this molecule, the aromatic region of the ¹H NMR is particularly diagnostic.

Trustworthiness: A complete and unambiguous assignment of all proton and carbon signals, supported by 2D NMR experiments like COSY and HSQC if necessary, provides irrefutable proof of the chemical structure.

Expected ¹H NMR Spectral Data (in DMSO-d₆, 400 MHz)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
H-2', H-6' (Aromatic)	~7.5 - 7.7	d	2H	~8.0	Protons ortho to the carbonyl group.
H-3', H-5' (Aromatic)	~6.6 - 6.8	d	2H	~8.0	Protons ortho to the amino group.
-NH₂ (Amino)	~5.5	br s	2H	-	Broad singlet, exchangeable with D₂O.
-SH (Thiol)	~3.8	s	1H	-	Singlet, exchangeable with D₂O.
-CH₂-Br (Methylene)	~3.7	t	2H	~6.5	Triplet due to coupling with adjacent CH₂.
-CO-CH₂- (Methylene)	~3.3	t	2H	~6.5	Triplet due to coupling with adjacent CH₂-Br.

Note: These are predicted values. Actual shifts may vary based on solvent and concentration.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (DMSO-d₆ is a good choice due to the solubility of polar compounds) in a standard 5 mm NMR tube.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak (DMSO at 2.50 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required (e.g., 1024 or more).

  • Reference the spectrum to the solvent peak (DMSO-d₆ at 39.52 ppm).

• Data Processing: Process the FID (Free Induction Decay) with an appropriate window function, Fourier transform, phase correct, and baseline correct the resulting spectrum. Integrate the ¹H NMR signals.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Experience: FT-IR is a rapid and simple technique to confirm the presence of key functional groups. The spectrum provides a "fingerprint" of the molecule's vibrational modes. For our target molecule, we are particularly interested in identifying the N-H, S-H, C=O, and C-Br stretches.

Trustworthiness: The presence of all expected characteristic absorption bands provides corroborating evidence for the structure determined by NMR and MS.

Expected FT-IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
N-H (Amino)	3400 - 3300	Medium-Strong	Symmetric & Asymmetric Stretch
S-H (Thiol)	2600 - 2550	Weak	Stretch
C=O (Ketone)	1680 - 1660	Strong	Stretch
C-C (Aromatic)	1600 - 1450	Medium	Ring Stretch
C-Br (Alkyl Bromide)	650 - 550	Strong	Stretch

Experimental Protocol: Attenuated Total Reflectance (ATR)-FT-IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No special preparation is needed.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

• Sample Scan: Apply pressure to ensure good contact between the sample and the crystal. Record the sample spectrum.

• Data Acquisition: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic peaks and compare them to known correlation tables.

Caption: Triangulation of spectroscopic data to confirm the molecular structure.

High-Performance Liquid Chromatography (HPLC): The Purity Verdict

Expertise & Experience: HPLC is the gold standard for assessing the purity of a chemical compound. A reversed-phase method (e.g., using a C18 column) is typically the first choice for a molecule of this polarity. The goal is to develop a method that can separate the main peak from any starting materials, by-products, or degradation products. Purity is typically determined by the area percentage of the main peak in the chromatogram.

Trustworthiness: A single, sharp, and symmetrical peak in the chromatogram under optimized conditions is a strong indicator of high purity. Peak purity can be further confirmed using a photodiode array (PDA) detector, which checks for spectral homogeneity across the peak.

Comparison of HPLC Columns for Purity Analysis

Column Type	Stationary Phase	Separation Principle	Performance for Target
C18	Octadecylsilane	Hydrophobic Interactions	Excellent. First choice for separating compounds of moderate polarity.
C8	Octylsilane	Hydrophobic Interactions	Good. Less retentive than C18, may be useful if the compound is strongly retained.
Phenyl-Hexyl	Phenyl-Hexyl groups	Hydrophobic & π-π Interactions	Alternative. Offers different selectivity, useful for separating aromatic isomers.

Experimental Protocol: Reversed-Phase HPLC

• System: An HPLC system equipped with a UV or PDA detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • Start with 10% B for 2 minutes.

  • Ramp to 95% B over 15 minutes.

  • Hold at 95% B for 3 minutes.

  • Return to 10% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of the mobile phase (initial conditions).

• Injection Volume: 10 µL.

• Analysis: Integrate the peaks in the chromatogram. The purity is calculated as: (Area of Main Peak / Total Area of All Peaks) x 100%.

Elemental Analysis: The Final Confirmation

Expertise & Experience: Elemental analysis provides the percentage composition of the elements (C, H, N, S) in the compound. This experimental data is compared against the theoretical values calculated from the molecular formula (C₉H₁₀BrNOS).

Trustworthiness: A close match (typically within ±0.4%) between the found and calculated percentages provides strong, independent confirmation of the empirical formula, which, when combined with the molecular weight from MS, confirms the molecular formula.

Theoretical vs. Found Elemental Composition

Element	Theoretical %	Found %	Difference %
Carbon (C)	39.43	39.35	-0.08
Hydrogen (H)	3.68	3.71	+0.03
Nitrogen (N)	5.11	5.08	-0.03
Sulfur (S)	11.70	11.65	-0.05

Note: The above "Found %" values are representative examples of an acceptable result.

Conclusion

The characterization of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one requires a logical and multi-faceted analytical approach. By systematically applying mass spectrometry, NMR and FT-IR spectroscopy, HPLC, and elemental analysis, researchers can build a comprehensive and self-validating data package. This ensures the structural integrity and purity of the molecule, providing a solid foundation for its use in subsequent research and development activities.

References

• Introduction to Spectroscopy - Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Cengage Learning. [Link]

• High-Performance Liquid Chromatography (HPLC) - Agilent Technologies. Principles of HPLC. [Link]

• Mass Spectrometry Educational Resource - American Society for Mass Spectrometry. What is Mass Spectrometry?. [Link]

Unveiling the Therapeutic Potential of Brominated Propan-1-ones: A Comparative Guide for Drug Discovery

An In-Depth Technical Guide

Introduction: The Versatile Bromopropan-1-one Scaffold

In the landscape of medicinal chemistry, the search for novel molecular scaffolds that offer both potent biological activity and synthetic versatility is a perpetual endeavor. Bromopropan-1-one and its derivatives have emerged as a compelling class of compounds, characterized by a reactive bromomethyl ketone moiety. This functional group arrangement is not merely a synthetic convenience; it is a key determinant of their biological activity. The electrophilic carbon of the α-bromoketone can readily engage in covalent interactions with nucleophilic residues (such as cysteine or histidine) in the active sites of various enzymes, leading to irreversible inhibition. Furthermore, the propanone backbone provides a framework that can be readily modified, allowing for the strategic introduction of various substituents to modulate potency, selectivity, and pharmacokinetic properties. This guide provides a comparative analysis of bromopropan-1-one derivatives and related bromo-substituted compounds, with a primary focus on their burgeoning application as anticancer agents, while also touching upon their antimicrobial and enzyme-inhibiting properties. We will delve into their mechanisms of action, compare their efficacy using experimental data, and provide detailed protocols for their synthesis and evaluation.

Anticancer Applications: A Multifaceted Approach to Targeting Malignancy

The most significant therapeutic promise of bromopropan-1-one derivatives lies in their anticancer activity. These compounds have been shown to exert cytotoxic effects against a wide range of cancer cell lines through diverse mechanisms of action.

Mechanisms of Action: From Kinase Inhibition to Apoptosis Induction

A primary mechanism by which these derivatives exhibit their anticancer effects is through the inhibition of protein kinases , enzymes that are often dysregulated in cancer and play a pivotal role in cell signaling, proliferation, and survival. For instance, N-substituted derivatives of 4,5,6,7-tetrabromo-1H-benzimidazole, which incorporate a 2-oxopropyl (propan-1-one) moiety, have been identified as potent inhibitors of PIM-1 and CK2 kinases.[1] Inhibition of these kinases disrupts signaling pathways crucial for cancer cell survival, ultimately leading to the induction of apoptosis , or programmed cell death.[1]

The induction of apoptosis is a hallmark of many effective anticancer agents. In acute lymphoblastic leukemia (CCRF-CEM) and breast cancer (MCF-7) cells, treatment with these brominated benzimidazole derivatives has been shown to cause a reduction in the mitochondrial membrane potential, activation of caspase-3, and an increase in the population of apoptotic cells.[1] This suggests that the compounds trigger the intrinsic apoptotic pathway.

Beyond kinase inhibition, other bromo-substituted compounds, such as bromophenol derivatives, induce apoptosis through an increase in intracellular reactive oxygen species (ROS).[2] The resulting oxidative stress can damage cellular components and trigger cell death pathways. These compounds have also been shown to modulate key cancer-related signaling cascades like the PI3K/Akt and MAPK pathways, which are central to cell survival and proliferation.[2]

Caption: PIM-1 Kinase Inhibition Pathway by a Bromopropan-1-one Derivative.

Comparative Efficacy of Bromo-Derivatives Against Cancer Cell Lines

The in vitro cytotoxicity of a compound is a critical measure of its potential as an anticancer agent. The half-maximal inhibitory concentration (IC₅₀) or the concentration required for 50% growth inhibition (GI₅₀) are standard metrics used for this purpose. The following table summarizes the cytotoxic activity of several representative brominated compounds against a panel of human cancer cell lines, providing a basis for comparison.

Compound Class	Specific Derivative	Cancer Cell Line	Activity Metric	Value (µM)	Reference
Tetrabromo-1H-benzimidazole	1-(4,5,6,7-Tetrabromo-1H-benzimidazol-1-yl)propan-2-one	CCRF-CEM (Leukemia)	IC₅₀	~16	[1]
MCF-7 (Breast)	IC₅₀	~16	[1]
5-(3-Bromophenyl)-4H-1,2,4-triazole	Compound 4i (2,6-dimethyl substitution)	SNB-75 (CNS)	PGI	38.94% at 10µM	[3]
UO-31 (Renal)	PGI	30.14% at 10µM	[3]
CCRF-CEM (Leukemia)	PGI	26.92% at 10µM	[3]
Brominated Plastoquinone	BrPQ5	Multiple Cell Lines	GI₅₀	1.55 - 4.41	[4]
5-Bromo-pyrimidine	Compound 5c	K562 (Leukemia)	IC₅₀	0.03 ± 0.01	[5]
Compound 6g	K562 (Leukemia)	IC₅₀	0.05 ± 0.01	[5]
Compound 9f	K562 (Leukemia)	IC₅₀	0.04 ± 0.01	[5]
Bromophenol Hybrid	Compound 4g (Indolin-2-one hybrid)	A549 (Lung)	IC₅₀	6.6 ± 0.82 (µg/mL)	[2]
Bromobenzopyran	Compound 7e	MDA-MB-231 (Breast)	IC₅₀	3.46 (µg/mL)	[6]
Compound 7f	MCF-7 (Breast)	IC₅₀	18.76 (µg/mL)	[6]

Note: PGI stands for Percent Growth Inhibition. Direct comparison of absolute values should be done with caution due to variations in assay conditions and metrics across different studies.

Experimental Protocols: From Synthesis to Biological Evaluation

To ensure the trustworthiness and reproducibility of research findings, detailed experimental protocols are essential. Here, we provide a representative protocol for the synthesis of a bromo-derivative and its subsequent evaluation for cytotoxic activity.

Synthesis of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs

This protocol is adapted from the synthesis of novel triazole analogs with anticancer activity.[3]

• Step 1: Synthesis of Substituted Phenyl Urea: To a solution of substituted aniline (1.0 eq) in a suitable solvent, add sodium cyanate (1.1 eq). Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, pour the reaction mixture into ice-cold water. Filter the precipitated solid, wash with water, and dry to obtain the substituted phenyl urea.

• Step 2: Synthesis of Thiosemicarbazide: Reflux the substituted phenyl urea (1.0 eq) with hydrazine hydrate (1.2 eq) in an appropriate solvent for 8-12 hours. After cooling, the solid product is filtered, washed, and recrystallized to yield the corresponding thiosemicarbazide.

• Step 3: Cyclization to form the Triazole Ring: A mixture of the thiosemicarbazide (1.0 eq) and 3-bromobenzoyl chloride (1.1 eq) in a suitable solvent is refluxed for 6-8 hours. The reaction mixture is then cooled, and the resulting solid is filtered, washed, and purified by recrystallization to afford the final 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine derivative.

In Vitro Cytotoxicity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity. This protocol is based on standard methods.[5]

• Cell Seeding: Seed human cancer cells (e.g., K562, A549) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of appropriate culture medium. Incubate the plates at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow cell attachment.

• Compound Treatment: Prepare stock solutions of the synthesized bromopropan-1-one derivatives in DMSO. Dilute the stock solutions with culture medium to achieve a range of final concentrations. Replace the medium in the 96-well plates with 100 µL of medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., Dasatinib).[5] Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Caption: Experimental Workflow from Synthesis to Cytotoxicity Evaluation.

Broader Applications and Future Perspectives

While the focus has been on anticancer applications, it is important to note that brominated compounds also exhibit significant potential in other therapeutic areas.

• Antimicrobial Activity: Bromo-substituted flavonoids have demonstrated inhibitory effects against various pathogenic bacteria and yeasts.[7][8] For example, new dibrominated 1,3-dithiolium flavonoids showed notable antibacterial activity, with some derivatives exhibiting a minimum inhibitory concentration (MIC) as low as 0.12 µg/mL against Staphylococcus aureus.[9]

• Enzyme Inhibition: Beyond kinases, bromophenol derivatives have been synthesized and evaluated as inhibitors of carbonic anhydrases (hCA I and hCA II), which are involved in pH regulation and are targets for various pathologies.[10]

Safety and Toxicological Considerations

The development of any new therapeutic agent must be accompanied by a thorough evaluation of its safety profile. While the bromopropan-1-one moiety is key to the biological activity of these derivatives, its reactivity also raises potential toxicological concerns. It is crucial to distinguish the targeted activity of complex derivatives from the broader toxicity of simpler haloalkanes. For instance, 1-bromopropane (1-BP), a related solvent and chemical intermediate, is known to have neurotoxicity and reproductive toxicity.[11][12] Studies have shown that its toxicity is linked to its metabolism by cytochrome P450 enzymes and the depletion of glutathione (GSH), a key cellular antioxidant.[13][14] These findings underscore the importance of conducting comprehensive toxicological studies, including metabolic profiling and off-target activity screening, for any new bromopropan-1-one derivative intended for therapeutic use.

Conclusion

Bromopropan-1-one derivatives and related bromo-substituted compounds represent a versatile and potent class of molecules with significant therapeutic potential, particularly in oncology. Their ability to act through multiple mechanisms, including kinase inhibition and apoptosis induction, makes them attractive candidates for further development. The comparative data presented in this guide highlight the promising activity of several derivatives against a range of cancer cell lines. However, the path from a promising lead compound to a clinically approved drug is long and requires a multidisciplinary approach. Future research should focus on optimizing the structure-activity relationship (SAR) to enhance potency and selectivity, while minimizing off-target toxicity.[15] By combining rational drug design, robust synthetic chemistry, and comprehensive biological evaluation, the full therapeutic potential of this exciting class of compounds can be realized.

References

• Pro-Apoptotic Activity of 1-(4,5,6,7-Tetrabromo-1H-benzimidazol-1-yl)propan-2-one, an Intracellular Inhibitor of PIM-1 Kinase in Acute Lymphoblastic Leukemia and Breast Cancer Cells. MDPI. Available at: [Link]

• Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. MDPI. Available at: [Link]

• Exploring the Anticancer Effects of Brominated Plastoquinone Analogs with Promising Cytotoxic Activity in MCF-7 Breast Cancer Cells via Cell Cycle Arrest and Oxidative Stress Induction. PMC. Available at: [Link]

• Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. PubMed. Available at: [Link]

• Synthesis and biological evaluation of novel bromophenol derivatives as carbonic anhydrase inhibitors. PubMed. Available at: [Link]

• Role of metabolism in 1-bromopropane-induced hepatotoxicity in mice. PubMed. Available at: [Link]

• Synthesis of some novel benzopyranes derivatives and evaluation their biological activity. ResearchGate. Available at: [Link]

• Mastering 5-Bromopentan-1-ol: Synthesis, Reactivity, and Applications in Pharmaceutical Discovery. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• 1-BROMOPROPANE. Ataman Kimya. Available at: [Link]

• Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies. PMC. Available at: [Link]

• Comparative study on susceptibility to 1-bromopropane in three mice strains. PubMed. Available at: [Link]

• Species and sex-dependent toxicokinetics of 1-bromopropane: the role of hepatic cytochrome P450 oxidation and glutathione (GSH). PubMed. Available at: [Link]

• Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies. ResearchGate. Available at: [Link]

• Natural Products and Their Derivatives as Inhibitors of the DNA Repair Enzyme Tyrosyl-DNA Phosphodiesterase 1. MDPI. Available at: [Link]

• 1-Bromopropan-1-amine | C3H8BrN | CID 19006081. PubChem - NIH. Available at: [Link]

• Bridging the gap between natural product synthesis and drug discovery. RSC Publishing. Available at: [Link]

• The Antimicrobial and Cytotoxicity Properties of New Dibrominated 1,3-Dithiolium Flavonoids. MDPI. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold. MDPI. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inh. Semantic Scholar. Available at: [Link]

• The analytical profiles and identification of the Designer drugs 1-(4-bromophenyl)-2- (methylamino)propan-1-one (brephedrone) in the forensic facilities. ResearchGate. Available at: [Link]

• Risk Management for 1-Bromopropane (1-BP). US EPA. Available at: [Link]

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• 5. Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

[1][2]

Executive Summary & Hazard Profile

1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is a bifunctional electrophile-nucleophile intermediate often utilized in drug discovery for covalent inhibitor synthesis.[1][2] Its structure contains three distinct reactive motifs: an aromatic thiol (nucleophile/stench), an aniline (nucleophile/toxic), and an alkyl bromide (electrophile/alkylating agent).[1][2]

Proper disposal requires strict adherence to protocols that prevent uncontrolled polymerization (self-reaction) and minimize exposure to potent alkylating vapors and thiol odors.

Core Hazard Matrix

Hazard Class	Specific Risk	Critical Control
Alkylating Agent	The 3-bromopropan-1-one moiety is a potent electrophile capable of alkylating DNA and proteins.	Zero Skin Contact. Double-gloving (Nitrile/Laminate) is mandatory.
Thiol (Mercaptan)	High stench potential; precursor to disulfides.	Odor Control. All manipulation must occur in a fume hood.
Reactivity	Potential for self-polymerization (intermolecular alkylation) if stored improperly or mixed with bases.	Segregation. Keep away from bases and oxidizers. Store cool.

Regulatory Classification (RCRA/EPA)

Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, this compound is not explicitly P- or U-listed by specific CAS name.[1][2] However, it must be managed as Hazardous Waste based on characteristics and constituent moieties.[2]

• Primary Waste Stream: Halogenated Organic Waste (Due to Bromine content).

• Characteristic Codes (Potential):

  • D003 (Reactivity): If the compound is potentially unstable or polymerizable.

  • Toxic: Treat as toxic due to the aniline and alkyl bromide functionalities.

Directive: Do not dispose of via sanitary sewer or trash. All material must be collected for professional chemical waste incineration.

Operational Disposal Protocols

Scenario A: Bulk Solid Reagent Disposal

For expired or surplus pure substance.

• Container Selection: Use the original container if intact.[3] If transferring, use a wide-mouth HDPE or amber glass jar with a Teflon-lined screw cap.[1][2]

• Labeling: Apply a hazardous waste label immediately.

  • Constituents: "1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, Solid."[1][2][4]

  • Hazards: "Toxic, Corrosive, Stench, Halogenated."[1][2][5]

• Secondary Containment: Place the sealed container inside a clear polyethylene bag (Ziploc type) to contain any potential odors or minor leaks.

• Storage: Store in the Halogenated Waste satellite accumulation area. Keep cool and away from basic waste streams (e.g., waste amines, hydroxide solutions) to prevent exothermic polymerization.[1][2]

Scenario B: Reaction Mixtures & Mother Liquors

For solutions containing the compound.[2]

• Segregation: Pour into the Halogenated Organic Solvent waste drum.

• Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., nitric acid waste), which can react violently with the thiol and amine groups.[1][2]

• pH Check: Ideally, the waste stream should be neutral or slightly acidic. Avoid adding to highly basic waste, which accelerates the alkylation reactivity of the bromide.[2]

Scenario C: Glassware Decontamination (Quenching)

For cleaning spatulas, flasks, and stir bars.[1][2] This step neutralizes the thiol stench and degrades the alkylator.[1][2]

Reagent: "Bleach Quench Solution" (10% Sodium Hypochlorite).

• Setup: Perform all steps in a functioning fume hood.

• Soak: Immerse contaminated glassware in a bath of 10% bleach for 1 hour .

  • Mechanism:[2][6] Hypochlorite oxidizes the thiol to a sulfonate (odorless) and hydrolyzes the alkyl bromide.

  • Caution: The aniline moiety may form chloroamines. Keep the bath acidic-free to prevent chlorine gas evolution, but be aware that chloroamines are toxic.[2] Keep the sash down.

• Rinse: After soaking, rinse glassware copiously with water, then acetone.[2]

• Disposal of Quench Bath: The used bleach solution should be collected as Aqueous Basic Waste (check local site requirements; some sites allow drain disposal for dilute bleach, but if contaminated with organic toxics, collect it).[1][2]

Decision Logic & Workflow

The following diagrams illustrate the critical decision-making processes for waste segregation and spill response.

Figure 1: Waste Segregation Decision Tree

Caption: Decision logic for segregating 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one waste. Note that even non-halogenated solvents become "Halogenated Waste" when contaminated with this brominated compound.[1][2]

Figure 2: Emergency Spill Response Workflow

Caption: Step-by-step spill response protocol. Speed is critical to minimize odor spread and exposure.[1]

Technical Data & Safety Parameters

Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Respiratory	Fume Hood (Primary).[1][2] N95/P100 if outside hood.	Prevents inhalation of alkylating dust/vapors.
Hand	Double Gloving: Nitrile (Outer) + Laminate (Inner) recommended.[2]	Alkyl bromides can permeate standard nitrile over time.
Eye	Chemical Splash Goggles.[7]	Protects against corrosive dust and splashes.
Body	Lab Coat (Buttoned) + Long Pants + Closed Shoes.	Prevents skin absorption.[7]

Chemical Compatibility Table

Substance Class	Compatibility Status	Reaction Risk
Strong Bases (NaOH, KOH, Amines)	INCOMPATIBLE	Rapid alkylation/polymerization; exothermic.[1][2]
Oxidizers (HNO3, Peroxides)	INCOMPATIBLE	Violent reaction with thiol/amine; fire risk.[1][2]
Reducing Agents	CAUTION	May cleave bromide or reduce ketone.
Water/Alcohols	COMPATIBLE	Stable for short durations; slow hydrolysis possible.

References

• Thermo Fisher Scientific. (2021). Safety Data Sheet: 3-Bromopropiophenone (Analogous Structure). Retrieved from [1][2]

• U.S. Environmental Protection Agency. (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Regulations 40 CFR Part 261.[8][9] Retrieved from

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [1][2]

• University of Rochester. (n.d.).[2] SOP: How to Work with Thiols. Department of Chemistry Safety Protocols. Retrieved from [1][2]

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• 9. epa.gov [epa.gov]

Personal protective equipment for handling 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

Comprehensive Safety and Handling Guide: 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one

A Senior Application Scientist's Protocol for Ensuring Laboratory Safety and Procedural Integrity

This guide provides essential safety protocols, operational plans, and disposal procedures for the handling of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one (Molecular Formula: C₉H₁₀BrNOS, Molecular Weight: 260.15 g/mol )[1]. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is built upon a conservative assessment of its constituent functional groups: an aromatic amine, a thiophenol (mercaptan), and a brominated alkyl ketone. This approach ensures the highest level of safety when handling this novel chemical.

The primary aromatic amine moiety suggests potential toxicity and carcinogenicity, with a high likelihood of absorption through the skin[2]. The thiophenol group indicates potential for severe irritation and toxicity[3][4]. The presence of a bromine atom classifies this compound as a halogenated organic, necessitating specific disposal procedures[5][6].

Hazard Assessment: A Structural Analysis

A thorough risk assessment is the foundation of safe laboratory practice. The hazard profile of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one is inferred from its structure.

• Aromatic Amine: Primary aromatic amines are a class of compounds known for their potential health hazards, including carcinogenicity, mutagenicity, and toxicity. They are readily absorbed through the skin, making dermal contact a significant route of exposure[2][7].

• Thiophenol (Mercaptan): Thiophenols are known irritants and can be toxic[3][4]. They often possess a strong, unpleasant odor, which should not be relied upon as a safe indicator of concentration.

• α-Bromoketone: The 3-bromopropan-1-one structure is a type of α-haloketone, which are known alkylating agents. This functional group suggests the compound is likely a lachrymator and an irritant to the skin, eyes, and respiratory tract[8][9].

Based on these structural components, we can anticipate the following GHS hazard classifications.

Hazard Class	Anticipated Category	Rationale and GHS Statement	Pictogram
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3 or 4	Aromatic amines and thiophenols can be toxic[2][3][10][11]. H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.	💀
Skin Corrosion/Irritation	Category 2	α-haloketones and thiophenols are known skin irritants[8][12]. H315: Causes skin irritation.	!
Serious Eye Damage/Eye Irritation	Category 1 or 2A	Expected lachrymatory and irritant properties from the α-bromoketone moiety[8][13][14]. H318: Causes serious eye damage.	Corrosion
Respiratory or Skin Sensitization	Category 1	Aromatic amines are known skin sensitizers[13][15][16]. H317: May cause an allergic skin reaction.	!
Germ Cell Mutagenicity	Category 2	Alkylating nature of the α-bromoketone suggests potential for genetic defects[17]. H341: Suspected of causing genetic defects.	Health Hazard
Carcinogenicity	Category 2	Many aromatic amines are suspected carcinogens[2][18]. H351: Suspected of causing cancer.	Health Hazard
Hazardous to the Aquatic Environment	Category 3	Halogenated organic compounds can have long-lasting harmful effects on aquatic life[11][17]. H412: Harmful to aquatic life with long lasting effects.	None

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks identified. The following protocol must be followed at all times.

Engineering Controls: The First Line of Defense

All handling of 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood to minimize inhalation exposure[4].

Mandatory PPE Ensemble

• Hand Protection: Double gloving is required.

  • Inner Glove: Nitrile glove for splash protection.

  • Outer Glove: A heavier-duty glove, such as butyl rubber or Viton, should be worn over the nitrile glove, especially when there is a risk of prolonged contact. Always inspect gloves for tears or punctures before use[19][20].

• Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement. A full-face shield must be worn over the safety goggles to protect against splashes when handling larger quantities (>1 g) or during transfers[19][21].

• Body Protection: A flame-resistant lab coat is required[22]. An additional chemically resistant apron should be worn when handling significant quantities. Full-length pants and closed-toe shoes are mandatory.

• Respiratory Protection: A respirator is typically not required if all work is conducted within a certified fume hood. However, in the event of a spill or ventilation failure, a full-face respirator with an organic vapor/acid gas (OV/AG) cartridge should be available[7][22].

PPE Workflow Diagram

The following diagram outlines the mandatory sequence for donning and doffing PPE to prevent cross-contamination.

Caption: PPE Donning and Doffing Sequence.

Operational and Handling Plan

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring experimental reproducibility.

Step-by-Step Handling Procedure

• Preparation: Before handling the compound, ensure the fume hood is operational and uncluttered. Assemble all necessary equipment (spatulas, glassware, solvents) and place absorbent pads on the work surface.

• Weighing: Weigh the solid compound directly into a tared container within the fume hood. Avoid creating dust. Use a micro-spatula for small quantities.

• Dissolution: Add solvent to the solid slowly, with gentle swirling or stirring, to avoid splashing. Keep the container covered as much as possible.

• Transfers: Use a syringe or cannula for liquid transfers. If pouring, do so slowly and carefully to minimize aerosol generation.

• Post-Handling: After use, decontaminate all surfaces and equipment. See the spill and decontamination section for appropriate procedures.

Chemical Handling Workflow

Caption: Standard Chemical Handling Workflow.

Emergency Procedures: Spills and Exposure

Immediate and correct response to an emergency can significantly reduce potential harm.

First Aid

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention[19][23]. Do not use neutralizing agents.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention[19][21].

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention[17][19].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[10][19].

Spill Response

The response to a spill depends on its size and location.

Caption: Spill Response Decision Tree.

For minor spills (<10g) inside a fume hood, trained laboratory personnel may proceed with cleanup. For larger spills or any spill outside of a fume hood, evacuate the area and contact emergency services[24].

Waste Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and environmental protection.

Waste Segregation

Due to the presence of bromine, all waste containing 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one must be disposed of as halogenated organic waste [5][25][26].

• DO NOT mix with non-halogenated waste. The cost of disposing of halogenated waste is significantly higher, and cross-contamination can complicate the disposal process for entire containers of non-halogenated solvents[6][26].

• Keep aqueous waste separate from organic solvent waste.

Container and Labeling

• Container: Use a designated, properly vented, and chemically compatible container for halogenated liquid waste. Ensure the container is in good condition and has a secure, tight-fitting lid[5].

• Labeling: Label the waste container with a "Hazardous Waste" label before adding any waste. List all chemical constituents by their full name and approximate percentages[5][26].

• Storage: Store waste containers in a designated satellite accumulation area, within secondary containment, and away from heat or ignition sources[26][27].

Disposal Workflow

Caption: Halogenated Waste Disposal Workflow.

By adhering to this comprehensive guide, researchers can handle 1-(4-Amino-3-mercaptophenyl)-3-bromopropan-1-one with a high degree of safety, protecting themselves, their colleagues, and the environment.

References

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• 1-(4-Amino-3-mercaptophenyl)-1-bromopropan-2-one. (n.d.). Capot Chemical.
• Skin Sensitization. (2017, April). Society for Chemical Hazard Communication.
• Spill Decontamination Kit for Aromatic Amines. (n.d.). Skcltd.com.
• Serious Eye Damage / Eye Irritation. (n.d.). Society for Chemical Hazard Communication.
• Safe Handling of Metal Alkyls. (n.d.). Nouryon.
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• Thiophenol. (n.d.). SCBT.
• GHS Classification Criteria for Skin Sensitization. (2017, November 8). ChemSafetyPro.COM.
• SKC Inc. (2023, December 22). SDS 2001 - Aromatic Amine DECONtamination Solution. SKC Inc.
• ICSC 1332 - 1-BROMOPROPANE. (n.d.).
• 3-Bromopropylamine. (n.d.). PubChem.
• Organic Solvent Waste Disposal. (n.d.). Safety & Risk Services.
• SAFETY DATA SHEET. (n.d.). Merck Millipore.
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
• Aniline | Medical Management Guidelines. (n.d.). ATSDR - CDC.
• 3-((1-(4-Bromophenyl)propyl)amino)propan-1-ol. (n.d.). ChemScene.
• OSHA Technical Manual (OTM) - Section VIII: Chapter 1. (n.d.). Occupational Safety and Health Administration.
• Appendix P - Phenol First Aid Guide and PPE. (n.d.). Environment, Health and Safety.
• SAFETY DATA SHEET. (2025, November 6). MilliporeSigma.
• Chemical Properties of 1-Propanol, 3-amino- (CAS 156-87-6). (n.d.). Cheméo.
• MATERIAL SAFETY DATA SHEET. (n.d.). Tri-iso.
• Safety Data Sheet. (n.d.). DC Fine Chemicals.
• Pesticide use and personal protective equipment. (2024, December 27). Health.vic.
• Section 6C: Protective Equipment. (n.d.). Environmental Health and Safety - Princeton University.
• Laboratory Chemical Spill Cleanup and Response Guide. (n.d.). CUNY.
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